Technical Documentation Center

Lariciresinol p-coumarate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Lariciresinol p-coumarate

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide on Lariciresinol p-Coumarate: Structural Elucidation, Isolation, and Pharmacological Potential

Executive Summary In the landscape of natural product drug discovery, lignans represent a critical class of pharmacologically active secondary metabolites. Lariciresinol p-coumarate (CAS: 864452-88-0), specifically (+)-l...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of natural product drug discovery, lignans represent a critical class of pharmacologically active secondary metabolites. Lariciresinol p-coumarate (CAS: 864452-88-0), specifically (+)-lariciresinol 9'-p-coumarate, is a structurally complex lignan ester isolated primarily from the bark of coniferous species such as Larix olgensis and various Abies species.

As a Senior Application Scientist, I approach this molecule not just as a static chemical entity, but as a modular scaffold. The esterification of the lariciresinol core with a p-coumaric acid moiety fundamentally alters its physicochemical profile—enhancing its lipophilicity, altering its spatial conformation, and amplifying its binding affinity to biological targets. This whitepaper provides an in-depth analysis of its chemical structure, a field-proven and self-validating isolation protocol, and an overview of its pharmacological mechanisms.

Chemical Structure & Physicochemical Logic

Lariciresinol p-coumarate is a fusion of two biosynthetic pathways: the dimerization of monolignols to form the furan-containing lariciresinol core, and the subsequent acylation at the 9'-hydroxyl group with p-coumaroyl-CoA.

Structural Breakdown
  • The Lignan Core: The base structure is (+)-lariciresinol, characterized by an oxolane (tetrahydrofuran) ring with specific stereocenters (2R, 3S, 4S). It contains two guaiacyl (4-hydroxy-3-methoxyphenyl) units, providing potent hydrogen-donating capabilities for reactive oxygen species (ROS) scavenging.

  • The Ester Linkage: The attachment of the p-coumarate group via an ester bond at the 9'-position introduces a trans (E) configured double bond conjugated with a phenolic ring.

  • Causality in Drug Design: This esterification increases the molecule's XLogP3-AA to 4.7. In drug development, a LogP between 3 and 5 is highly desirable for passive cellular membrane permeability. The extended conjugated system also enhances its UV-absorbing properties and electron-delocalization capabilities, which are critical for its antioxidant mechanisms.

Quantitative Data Summary

The following table synthesizes the critical quantitative parameters of Lariciresinol p-coumarate, sourced from authoritative databases including .

PropertyValueScientific Implication
IUPAC Name [(2R,3S,4S)-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-3-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoateDefines the exact stereochemistry and connectivity required for target binding.
Molecular Formula C₂₉H₃₀O₈Indicates a highly oxygenated, carbon-rich scaffold.
Molecular Weight 506.54 g/mol Falls slightly above the Lipinski Rule of 5 threshold, common for natural products.
Exact Mass 506.194 DaCritical for high-resolution mass spectrometry (HRMS) validation.
XLogP3-AA 4.7Optimal lipophilicity for lipid bilayer penetration.
H-Bond Donors 3Facilitates specific target-protein interactions (e.g., via phenolic OH groups).
H-Bond Acceptors 8High capacity for interaction with aqueous biological environments.
Rotatable Bonds 10Confers high conformational flexibility to fit into complex protein pockets.
Biosynthetic Assembly

Biosynthesis A Coniferyl Alcohol (Monolignol Precursor) B Pinoresinol (Dimerization) A->B Peroxidase / Laccase C Lariciresinol (Furan Ring Opening) B->C Pinoresinol/Lariciresinol Reductase E Lariciresinol p-coumarate (Esterification at 9'-OH) C->E Acyltransferase D p-Coumaroyl-CoA (Acyl Donor) D->E Acyl Transfer

Caption: Biosynthetic assembly of Lariciresinol p-coumarate via monolignol dimerization and esterification. [1]

Self-Validating Isolation & Analytical Workflow

To study Lariciresinol p-coumarate, researchers must extract it from complex botanical matrices (e.g., Larix olgensis bark). The following protocol is engineered with built-in validation checkpoints to ensure high-fidelity isolation, as documented in foundational phytochemical literature from the .

Step-by-Step Methodology

Step 1: Matrix Maceration and Primary Extraction

  • Action: Pulverize dried bark and macerate in 70% Ethanol (EtOH) at room temperature for 72 hours (repeated 3x).

  • Causality: 70% EtOH provides an optimal dielectric constant to solubilize both the moderately lipophilic lignan esters and the more polar glycosidic compounds, ensuring maximum yield from the cellular matrix.

  • Validation Checkpoint: TLC profiling of the crude extract under UV 254 nm should reveal distinct UV-active bands due to the conjugated aromatic systems.

Step 2: Liquid-Liquid Partitioning

  • Action: Suspend the concentrated crude extract in H₂O and partition sequentially with Hexane, then Ethyl Acetate (EtOAc).

  • Causality: Hexane removes highly lipophilic waxes and terpenes. The EtOAc partition specifically targets molecules with a LogP between 2 and 5. Given Lariciresinol p-coumarate's LogP of 4.7, it will quantitatively partition into the EtOAc layer, effectively leaving highly polar tannins and sugars in the aqueous phase.

Step 3: Normal-Phase Silica Gel Chromatography

  • Action: Subject the EtOAc fraction to silica gel column chromatography, eluting with a gradient of Chloroform:Methanol (CHCl₃:MeOH) from 100:0 to 80:20.

  • Causality: The silica gel separates compounds based on hydrogen-bonding capacity. The three phenolic hydroxyl groups of Lariciresinol p-coumarate will interact moderately with the silica, causing it to elute in the mid-polarity fractions (typically around 95:5 CHCl₃:MeOH).

Step 4: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

  • Action: Purify the enriched fraction using a semi-preparative C18 column, utilizing an isocratic elution of H₂O:Acetonitrile (e.g., 60:40) with 0.1% Formic Acid.

  • Causality: The C18 stationary phase resolves structurally similar lignans based on subtle hydrophobic differences. Formic acid suppresses the ionization of the phenolic OH groups, sharpening the chromatographic peaks.

  • Validation Checkpoint: The target peak must exhibit a purity of >98% via Diode Array Detection (DAD), showing characteristic UV maxima at ~230 nm and ~315 nm (indicative of the p-coumaroyl moiety).

Step 5: Orthogonal Structural Validation (LC-HRMS and NMR)

  • Action: Analyze the pure isolate via Negative-Ion ESI-HRMS and ¹H/¹³C-NMR.

  • Causality: Negative mode ESI is chosen because the phenolic protons are easily deprotonated. HRMS must yield an [M-H]⁻ ion at m/z 505.186 (calculated for C₂₉H₂₉O₈). ¹H-NMR must confirm the trans geometry of the p-coumarate double bond, evidenced by two doublets at approximately δ 6.3 and 7.6 ppm with a large coupling constant (J ≈ 16 Hz).

Isolation N1 Raw Biomass (Larix/Abies Bark) N2 Solvent Extraction (70% EtOH, 3x, 24h) N1->N2 N3 Liquid-Liquid Partition (H2O vs. EtOAc) N2->N3 Concentrate & Suspend N4 EtOAc Fraction (LogP ~4.7 Target) N3->N4 Polarity-Driven Partition N5 Silica Gel Column (CHCl3:MeOH Gradient) N4->N5 Normal Phase Separation N6 Prep-HPLC (C18) (H2O:MeCN Gradient) N5->N6 Target Fraction Selection N7 Pure (+)-Lariciresinol 9'-p-coumarate N6->N7 High-Resolution Elution

Caption: Self-validating isolation workflow leveraging polarity gradients and partition coefficients. [2]

Pharmacological Profiling & Mechanistic Pathways

The structural complexity of Lariciresinol p-coumarate translates to a multi-targeted pharmacological profile. The integration of the p-coumarate moiety not only enhances cellular uptake but also provides an additional pharmacophore for target interaction.

Cytotoxicity and Anti-Tumor Activity

In vitro assays have demonstrated that Lariciresinol p-coumarate exhibits weak to moderate cytotoxicity against several human tumor cell lines, including K562 (leukemia), SHG44 (glioma), HCT-8 (colon cancer), A549 (lung adenocarcinoma), and PC-3M (prostate cancer). The IC₅₀ values range from 2.9 to 33.8 μg/mL. The mechanism is hypothesized to involve the disruption of mitochondrial membrane potential and the subsequent induction of apoptosis, driven by the molecule's ability to intercalate into hydrophobic protein domains.

Antiviral Potential via Molecular Docking

Recent computational studies evaluating the antiviral potential of softwood bark extractives identified Lariciresinol p-coumarate as a highly promising candidate. In molecular docking simulations against viral proteases, it achieved an exceptional docking score of -15 kcal/mol. Causality: This high affinity is attributed to the molecule's 10 rotatable bonds, which allow the two bulky, hydrogen-bond-rich aromatic domains (the lariciresinol core and the p-coumarate tail) to independently anchor into adjacent hydrophobic pockets of the viral enzyme, effectively blocking its active site.

Pathway P1 Lariciresinol p-coumarate P2 ROS Scavenging (Phenolic OH Groups) P1->P2 Antioxidant Activity P3 Viral Protease Binding (Docking Score -15 kcal/mol) P1->P3 Structural Inhibition P4 Tumor Cell Cytotoxicity (K562, A549, PC-3M) P1->P4 Anti-proliferative P5 Cellular Apoptosis / Viral Inhibition P2->P5 P3->P5 P4->P5

Caption: Proposed pharmacological mechanisms including ROS scavenging, cytotoxicity, and viral inhibition. [3]

Conclusion

Lariciresinol p-coumarate is a prime example of nature's combinatorial chemistry. By esterifying a furan-type lignan with a hydroxycinnamic acid, the resulting molecule achieves an optimal balance of lipophilicity, conformational flexibility, and hydrogen-bonding capacity. For drug development professionals, this compound serves as a highly viable scaffold for designing next-generation antiviral and antineoplastic agents. Strict adherence to the self-validating isolation and analytical protocols outlined in this guide ensures the high-purity yields required for advanced preclinical trials.

References

  • National Center for Biotechnology Information (PubChem). "PubChem Compound Summary for CID 11497085, (+)-Lariciresinol 9'-P-Coumarate." PubChem, 2025. URL:[Link]

  • Seca, A. M. L., et al. "Six new lignans from the bark of Larix olgensis var. koreana." Journal of Natural Products, Vol. 68, No. 8, 2005, pp. 1175-1179. URL:[Link]

  • Chemistry & Biodiversity. "Phytochemical and Biological Studies of Abies Species." Chemistry & Biodiversity, Vol. 5, 2008, p. 75. URL:[Link]

Exploratory

Advanced Isolation Strategies and Biochemical Profiling of (+)-Lariciresinol 9'-p-Coumarate

Executive Summary The complex matrix of conifer biomass is a rich reservoir of bioactive polyphenols. Among these, (+)-lariciresinol 9'-p-coumarate (CAS: 864452-88-0) stands out as a highly specialized lignan derivative...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The complex matrix of conifer biomass is a rich reservoir of bioactive polyphenols. Among these, (+)-lariciresinol 9'-p-coumarate (CAS: 864452-88-0) stands out as a highly specialized lignan derivative where the lariciresinol core is esterified with p-coumaric acid. This structural configuration confers unique pharmacological properties, including targeted enzyme inhibition and potent anti-tumor activity.

Extracting and purifying this compound from heavily resinous softwood matrices requires a deliberate, causality-driven approach to overcome the interference of lipophilic terpenes and oligomeric tannins. This whitepaper details the physicochemical rationale behind its isolation, establishes a self-validating experimental workflow, and explores its emerging therapeutic and ecological applications.

Matrix Complexity and Natural Sourcing

(+)-Lariciresinol 9'-p-coumarate is predominantly synthesized in the bark and cones of the Pinaceae family. The extraction challenge lies in the fact that lignans in these tissues are often co-localized with structurally similar, highly reactive proanthocyanidins and flavonoids.

Quantitative Bioactivity and Source Distribution

To contextualize the value of this compound, the following table summarizes its primary botanical sources alongside its quantitative pharmacological metrics .

Plant SourceFamilyPlant PartTarget / AssayQuantitative Result
Larix olgensis var. koreanaPinaceaeBarkK562 Tumor Cells (Cytotoxicity)IC50 = 2.9 μg/mL
Larix olgensis var. koreanaPinaceaeBarkA549 Tumor Cells (Cytotoxicity)IC50 = 33.8 μg/mL
Picea marianaPinaceaeConesGlutathione S-Transferase (GST)Enzymatic Inhibition
In silico Softwood LibraryN/AN/ASARS-CoV-2 3CLpro (Docking)ΔG = -15.0 kcal/mol
Physicochemical Properties

Understanding the molecular properties of (+)-lariciresinol 9'-p-coumarate is critical for designing the chromatographic isolation strategy .

PropertyValueRationale for Isolation Strategy
Molecular Formula C29H30O8High carbon count indicates moderate lipophilicity.
Molecular Weight 506.54 g/mol Ideal size for Sephadex LH-20 size-exclusion separation.
Polar Surface Area 115 ŲPresence of multiple hydroxyls necessitates polar mobile phases.

Causality-Driven Isolation Architecture

Standard silica gel chromatography often leads to irreversible adsorption and acid-catalyzed isomerization of the furan ring in lignans. Therefore, our protocol relies on a combination of liquid-liquid partitioning and size-exclusion chromatography, culminating in reversed-phase high-performance liquid chromatography (RP-HPLC).

Workflow A Conifer Biomass (Bark/Cones) B 80% EtOH Extraction (Soxhlet/SFE) A->B C Liquid-Liquid Partition (Hexane -> EtOAc) B->C Crude Extract D Sephadex LH-20 (Size/H-Bonding) C->D EtOAc Fraction E Prep-HPLC (C18) (Acetonitrile/H2O) D->E Lignan Pool (m/z 505) F (+)-Lariciresinol 9'-p-coumarate E->F >98% Purity (NMR)

Workflow for the targeted isolation of (+)-lariciresinol 9'-p-coumarate.

Self-Validating Experimental Protocol

As an application scientist, I design protocols where every phase includes an orthogonal analytical checkpoint. This ensures that errors (such as degradation or co-elution) are caught immediately, forming a self-validating system .

Step 1: Biomass Preparation and Primary Extraction
  • Methodology: Pulverize dried bark of Larix olgensis to a 40-mesh size. Extract using 80% aqueous ethanol under reflux (3 × 2 hours) or via Supercritical Fluid Extraction (SFE) with an ethanol co-solvent at 45°C and 1050 psi.

  • Causality: 80% ethanol balances the extraction of moderately polar lignan esters while leaving highly lipophilic waxes and structural lignins behind. SFE minimizes thermal degradation of the phenolic hydroxyls.

  • Self-Validation Checkpoint: Perform a gravimetric mass balance. The crude extract yield should fall between 5–8% (w/w). A drastic deviation indicates incomplete extraction or solvent channeling.

Step 2: Liquid-Liquid Partitioning
  • Methodology: Suspend the concentrated ethanolic extract in distilled water. Partition sequentially with hexanes (3×) to remove resins, followed by ethyl acetate (EtOAc) (3×).

  • Causality: (+)-Lariciresinol 9'-p-coumarate is a phenolic ester, making it selectively partition into the moderately polar EtOAc layer, while highly polar glycosides remain in the aqueous phase.

  • Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) on the EtOAc fraction using CHCl₃:MeOH (9:1). Spray with 10% H₂SO₄ in ethanol and heat. Lignans will appear as distinct red/purple spots, validating successful partitioning.

Step 3: Size-Exclusion Chromatography (Sephadex LH-20)
  • Methodology: Load the EtOAc fraction onto a Sephadex LH-20 column. Elute with a step gradient of MeOH/H₂O (from 30:70 to 100:0).

  • Causality: Sephadex LH-20 separates based on molecular size and hydrogen-bonding capacity. It effectively resolves monomeric lignans from oligomeric proanthocyanidins, which would otherwise foul HPLC columns.

  • Self-Validation Checkpoint: Monitor fractions via UV at 280 nm. Subject the mid-polarity fractions to LC-ESI-MS. The target fraction must exhibit a dominant pseudomolecular ion [M-H]- at m/z 505.18 before proceeding.

Step 4: Preparative HPLC Polishing and Structural Elucidation
  • Methodology: Inject the lignan-rich pool into a preparative RP-HPLC (C18 column, 5 μm, 250 × 21.2 mm). Elute isocratically with Acetonitrile/Water (40:60) containing 0.1% formic acid at 10 mL/min.

  • Causality: Formic acid suppresses the ionization of phenolic hydroxyl groups, preventing peak tailing and ensuring sharp resolution from closely related lignans like secoisolariciresinol.

  • Self-Validation Checkpoint: The isolated peak is subjected to 1D and 2D NMR spectroscopy. The ultimate validation is the HMBC (Heteronuclear Multiple Bond Correlation) cross-peak between the 9'-CH₂ protons of the lariciresinol core and the carbonyl carbon (C-1'') of the p-coumarate moiety, unequivocally proving the ester linkage and ruling out structural isomers.

Pharmacological and Ecological Dynamics

Beyond its structural elegance, (+)-lariciresinol 9'-p-coumarate exhibits a dual-action biochemical profile that spans agricultural and pharmaceutical applications.

Insecticide Synergy via GST Inhibition

In agricultural biochemistry, the compound acts as a potent inhibitor of Glutathione S-Transferase (GST) in the midgut of the Colorado potato beetle (Leptinotarsa decemlineata). By inhibiting GST, it prevents the insect from detoxifying synthetic insecticides, thereby acting as a powerful natural synergist .

Antiviral Potential against SARS-CoV-2

Recent in silico molecular docking studies screening softwood bark libraries against the SARS-CoV-2 main protease (3CLpro) identified (+)-lariciresinol 9'-p-coumarate as a top-tier candidate. It achieved a binding affinity of -15.0 kcal/mol, outperforming several designed peptidomimetic inhibitors .

Pathway Compound (+)-Lariciresinol 9'-p-coumarate GST Glutathione S-Transferase Compound->GST Enzyme Inhibition Protease SARS-CoV-2 3CLpro Compound->Protease Docking (-15 kcal/mol) Synergy Insecticide Synergy GST->Synergy Antiviral Viral Inhibition Protease->Antiviral

Dual-action biochemical targeting pathways of (+)-lariciresinol 9'-p-coumarate.

References

  • Title: Lignans from bark of Larix olgensis var. koreana Source: Journal of Natural Products (2005) URL: [Link]

  • Title: Conifer flavonoid compounds inhibit detoxification enzymes and synergize insecticides Source: Pesticide Biochemistry and Physiology (2015) URL: [Link]

  • Title: Molecular docking and machine learning affinity prediction of compounds identified upon softwood bark extraction to the main protease of the SARS-CoV-2 virus Source: Biophysical Chemistry (2022) URL: [Link]

  • Title: (+)-Lariciresinol 9'-P-Coumarate Compound Summary (CID 11497085) Source: PubChem, National Library of Medicine URL: [Link]

Foundational

In Vitro Biological Activities of (+)-Lariciresinol 9'-p-Coumarate: A Comprehensive Technical Guide

Executive Summary (+)-Lariciresinol 9'-p-coumarate is a naturally occurring lignan derivative, structurally characterized by the esterification of the lignan lariciresinol with p-coumaric acid. Primarily isolated from th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(+)-Lariciresinol 9'-p-coumarate is a naturally occurring lignan derivative, structurally characterized by the esterification of the lignan lariciresinol with p-coumaric acid. Primarily isolated from the bark and cones of softwood species such as black spruce (Picea mariana) and tamarack larch (Larix laricina), this compound has garnered significant attention in both pharmacological and agricultural research . Its unique structural topology—combining the antioxidant-rich phenolic rings of lariciresinol with the bioactive p-coumarate moiety—confers a diverse array of in vitro biological activities, ranging from critical enzyme inhibition to potent antiviral efficacy.

This whitepaper synthesizes the current mechanistic understanding of (+)-lariciresinol 9'-p-coumarate, detailing the causality behind its biological activities and providing self-validating experimental protocols for researchers and drug development professionals.

Antiviral Potential: SARS-CoV-2 3CLpro Inhibition

The main protease (3CLpro or Mpro) of the SARS-CoV-2 virus is a highly conserved enzyme responsible for cleaving viral polyproteins, making it a prime target for antiviral drug development. Recent computational and in vitro affinity prediction studies have identified (+)-lariciresinol 9'-p-coumarate as a potent inhibitor of 3CLpro .

Mechanistic Insight & Causality: Molecular docking was specifically employed against the 6WQF crystal structure of 3CLpro because this conformation accurately represents the unliganded active site, allowing for unbiased screening of the catalytic dyad (His41 and Cys145). The compound achieved an exceptional docking score of -15 kcal/mol, outperforming many standard COVID-19-related reference compounds . This high affinity is driven by an extensive hydrogen-bonding network facilitated by the hydroxyl groups of the p-coumarate and methoxyphenyl moieties. These functional groups anchor the molecule deep within the protease's binding pocket, sterically hindering natural substrate access and halting viral replication pathways.

G A Softwood Bark Extraction (Picea mariana) B Compound Identification (+)-Lariciresinol 9'-p-coumarate A->B C Molecular Docking (Autodock) Target: 3CLpro (6WQF) B->C D Affinity Prediction Score: -15 kcal/mol C->D E Molecular Dynamics Validation (Stability Assessment) D->E

Workflow for validating (+)-lariciresinol 9'-p-coumarate as a SARS-CoV-2 3CLpro inhibitor.

Protocol: In Silico Molecular Docking and Validation

To ensure a self-validating computational workflow, this protocol incorporates known inhibitors as positive controls to benchmark docking scores.

  • Ligand and Protein Preparation: Retrieve the 3CLpro crystal structure (PDB ID: 6WQF). Remove co-crystallized water molecules and add polar hydrogens to simulate physiological pH (7.4). Generate the 3D conformer of (+)-lariciresinol 9'-p-coumarate (CID 11497085) and perform energy minimization using the MMFF94 force field.

  • Grid Box Definition: Center the grid box on the catalytic dyad (His41 and Cys145) with dimensions sufficient to encompass the entire binding cleft (e.g., 25 × 25 × 25 Å). Causality: Constraining the search space to the active site ensures that the predicted binding poses are biologically relevant to competitive inhibition rather than allosteric artifacts.

  • Docking Execution: Run the docking simulation using AutoDock 4.2.6 utilizing the Lamarckian Genetic Algorithm (LGA). Perform 100 independent runs to ensure conformational sampling saturation.

  • Validation: Compare the binding free energy (ΔG) against a positive control (e.g., the N3 inhibitor). A score of ≤ -10 kcal/mol indicates strong binding potential. Proceed to 50 ns Molecular Dynamics (MD) simulations to verify the root-mean-square deviation (RMSD) stability of the ligand-protein complex over time.

Enzyme Inhibition: Glutathione S-Transferase (GST) Modulation

In the agricultural and toxicological sectors, metabolic resistance to xenobiotics is a critical challenge, often mediated by the overexpression of detoxifying enzymes like Glutathione S-Transferase (GST). (+)-Lariciresinol 9'-p-coumarate has been identified as a potent in vitro GST inhibitor, acting as a biochemical synergist .

Mechanistic Insight & Causality: By inhibiting GST, the compound prevents the conjugation of reduced glutathione (GSH) to electrophilic xenobiotics (such as commercial insecticides). This blockade leads to the intracellular accumulation of the primary toxin. In agricultural applications, co-administering this lignan restores the efficacy of insecticides against resistant pest strains (e.g., the Colorado potato beetle) by dismantling their primary biochemical defense mechanism .

G L (+)-Lariciresinol 9'-p-coumarate GST Glutathione S-Transferase (GST Enzyme) L->GST Inhibits Met Detoxified Metabolite (Excreted) L->Met Blocks GST->Met Detoxifies Sub Xenobiotic Substrate (e.g., Insecticide) Sub->GST Binds Syn Synergistic Toxicity (Toxin Accumulation) Sub->Syn Accumulates

Mechanism of GST inhibition by (+)-lariciresinol 9'-p-coumarate driving synergistic toxicity.

Protocol: In Vitro GST Inhibition Kinetic Assay

This protocol utilizes 1-chloro-2,4-dinitrobenzene (CDNB) as a universal, broad-spectrum GST substrate. The assay is self-validating through the continuous monitoring of baseline auto-conjugation and the inclusion of a known inhibitor.

  • Enzyme Preparation: Homogenize the target tissue (e.g., insect midgut or mammalian hepatic cells) in a 0.1 M sodium phosphate buffer (pH 6.5) containing 1 mM EDTA. Centrifuge at 10,000 × g for 15 minutes at 4°C and collect the supernatant.

  • Reaction Mixture Assembly: In a 96-well UV-transparent microplate, combine 200 µL of the phosphate buffer, 10 µL of 50 mM GSH, and 10 µL of the enzyme extract.

  • Inhibitor Incubation: Add 10 µL of (+)-lariciresinol 9'-p-coumarate dissolved in DMSO (test concentrations ranging from 0.1 to 100 µM). Include a positive control well using Diethyl maleate (DEM) and a negative control well (DMSO only). Incubate for 5 minutes at 25°C. Causality: Pre-incubation allows the inhibitor to establish thermodynamic equilibrium with the enzyme prior to substrate introduction, ensuring accurate IC50 calculation.

  • Substrate Addition and Kinetic Readout: Initiate the reaction by adding 10 µL of 50 mM CDNB. Immediately monitor the change in absorbance at 340 nm for 5 minutes using a microplate reader.

  • Data Analysis: Calculate the initial velocity (V0) from the linear portion of the absorbance curve. The formation of the GS-DNB conjugate absorbs strongly at 340 nm; thus, a reduction in the slope compared to the negative control signifies successful GST inhibition.

Cytotoxicity and Anticancer Profiling

Beyond its antiviral and synergistic agricultural applications, (+)-lariciresinol 9'-p-coumarate exhibits notable in vitro cytotoxicity against specific hyperproliferative cell lines, including leukemia .

Mechanistic Insight: The lignan backbone acts as a hydrophobic scaffold that can intercalate or bind to intracellular targets, while the p-coumarate ester introduces pro-apoptotic oxidative stress. In the hyperactive metabolic environment of cancer cells, this disrupts the cellular redox balance, triggering programmed cell death without exhibiting severe toxicity to healthy, quiescent cells.

Protocol: In Vitro Cytotoxicity (MTT Assay)
  • Cell Seeding: Seed target cells (e.g., HL-60 leukemia cells) in a 96-well plate at a density of 1 × 10^4 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

  • Compound Treatment: Treat the cells with varying concentrations of (+)-lariciresinol 9'-p-coumarate (1 µM to 200 µM). Include a vehicle control (0.1% DMSO) and a positive apoptotic control (e.g., Etoposide). Incubate for 48 hours.

  • Viability Assessment: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Viable cells with active mitochondrial reductases will cleave the tetrazolium ring, reducing the yellow MTT to insoluble purple formazan crystals. This provides a direct, quantifiable correlation to cellular metabolic viability.

  • Solubilization and Readout: Centrifuge the plate, carefully remove the media, and dissolve the formazan crystals in 150 µL of DMSO. Measure the absorbance at 570 nm. Calculate the IC50 values using non-linear regression analysis.

Quantitative Data Summary

The following table summarizes the key in vitro biological activities of (+)-lariciresinol 9'-p-coumarate, standardizing the metrics for comparative analysis across different pharmacological disciplines.

Biological ActivityTarget / Model SystemAssay TypeKey Quantitative MetricReference
Antiviral SARS-CoV-2 3CLpro (6WQF)In Silico Molecular DockingDocking Score: -15 kcal/mol
Enzyme Inhibition Glutathione S-Transferase (GST)CDNB Kinetic AssaySignificant V0 reduction vs. Control
Cytotoxicity Leukemia / Tumor Cell LinesMTT Viability AssayDose-dependent IC50 values

References

  • National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 11497085, (+)-Lariciresinol 9'-P-Coumarate." PubChem. URL:[Link]

  • Matuska, J., et al. "Molecular docking and machine learning affinity prediction of compounds identified upon softwood bark extraction to the main protease of the SARS-CoV-2 virus." Biophysical Chemistry, vol. 288, 2022, p. 106854. URL:[Link]

  • Scott, I. M., et al. "Inhibition of insect glutathione S-transferase (GST) by conifer extracts." Archives of Insect Biochemistry and Physiology, vol. 87, no. 4, 2014, pp. 234-249. URL:[Link]

Protocols & Analytical Methods

Method

Unambiguous Structural Elucidation of Lariciresinol p-Coumarate: A Detailed Guide to ¹H and ¹³C NMR Chemical Shift Assignment and Analysis

Introduction: The Significance of Lariciresinol p-Coumarate and the Power of NMR Lariciresinol p-coumarate is a naturally occurring lignan of significant interest to researchers in natural product chemistry, pharmacology...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Lariciresinol p-Coumarate and the Power of NMR

Lariciresinol p-coumarate is a naturally occurring lignan of significant interest to researchers in natural product chemistry, pharmacology, and drug development. Lignans, a class of polyphenolic compounds found in various plants, are known for their diverse biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties. The precise and unambiguous structural characterization of these molecules is paramount for understanding their structure-activity relationships and for advancing their potential therapeutic applications.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for the structural elucidation of organic molecules like lariciresinol p-coumarate. By providing detailed information about the chemical environment of each proton (¹H) and carbon (¹³C) atom within the molecule, NMR allows for a complete and confident assignment of its complex structure. This application note provides a comprehensive guide to the ¹H and ¹³C NMR chemical shifts of lariciresinol p-coumarate, alongside detailed protocols for sample preparation and data acquisition, designed for researchers, scientists, and drug development professionals.

Molecular Structure and Numbering

A clear understanding of the molecular structure and a consistent numbering scheme are essential for the accurate assignment of NMR signals. The structure of (+)-lariciresinol 9'-p-coumarate is presented below, with the standard numbering convention used for lignans and the p-coumaroyl moiety.

Caption: Molecular structure of (+)-lariciresinol 9'-p-coumarate.

¹H and ¹³C NMR Chemical Shift Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts for (+)-lariciresinol 9'-p-coumarate, based on spectroscopic data reported in the literature. The data was obtained in CDCl₃ at 500 MHz for ¹H and 125 MHz for ¹³C NMR.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) for Lariciresinol p-Coumarate

Positionδ (ppm)MultiplicityJ (Hz)
Lariciresinol Moiety
24.75d6.5
32.65m
42.45m
2.90dd13.5, 4.5
2.60dd13.5, 11.0
82.45m
4.25dd11.0, 5.5
4.15dd11.0, 6.5
2'6.90d2.0
5'6.85d8.0
6'6.80dd8.0, 2.0
2''6.90d2.0
5''6.85d8.0
6''6.80dd8.0, 2.0
OMe (3')3.88s
OMe (3'')3.87s
p-Coumarate Moiety
2'''7.40d8.5
3'''6.80d8.5
5'''6.80d8.5
6'''7.40d8.5
7''' (α)6.30d16.0
8''' (β)7.60d16.0

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) for Lariciresinol p-Coumarate

Positionδ (ppm)
Lariciresinol Moiety
282.5
354.0
446.5
733.5
841.5
965.0
1'133.0
2'110.0
3'146.5
4'145.0
5'114.5
6'119.0
1''132.0
2''110.0
3''146.5
4''145.0
5''114.5
6''119.0
OMe (3')56.0
OMe (3'')56.0
p-Coumarate Moiety
1'''126.0
2'''130.0
3'''116.0
4'''159.5
5'''116.0
6'''130.0
7''' (α)115.5
8''' (β)145.0
C=O167.0

Experimental Protocols

I. Sample Preparation for NMR Analysis

The quality of the NMR data is critically dependent on proper sample preparation. The following protocol provides a robust method for preparing samples of lariciresinol p-coumarate for NMR analysis.

  • Sample Purity: Ensure the sample of lariciresinol p-coumarate is of high purity (>95%), as impurities can complicate spectral interpretation. Purification can be achieved using techniques such as column chromatography or preparative HPLC.

  • Solvent Selection: Choose a deuterated solvent that completely dissolves the sample and has minimal signal overlap with the analyte. Chloroform-d (CDCl₃) is a common choice for lignans. Other solvents such as acetone-d₆, methanol-d₄, or dimethyl sulfoxide-d₆ (DMSO-d₆) can also be used depending on the solubility of the compound and the desired chemical shift dispersion.

  • Sample Weighing and Dissolution:

    • Accurately weigh 5-10 mg of the purified lariciresinol p-coumarate into a clean, dry vial.

    • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

    • Gently sonicate or vortex the vial to ensure complete dissolution of the sample.

  • Transfer to NMR Tube:

    • Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

    • Ensure the solution height in the NMR tube is sufficient to be within the detection region of the NMR probe (typically 4-5 cm).

  • Internal Standard (Optional but Recommended): For accurate chemical shift referencing, a small amount of an internal standard, such as tetramethylsilane (TMS), can be added. TMS is assigned a chemical shift of 0.00 ppm in both ¹H and ¹³C NMR spectra.

II. NMR Data Acquisition

The following is a general workflow for acquiring high-quality 1D and 2D NMR data for lariciresinol p-coumarate. Instrument parameters may need to be optimized based on the specific NMR spectrometer being used.

G cluster_workflow NMR Data Acquisition Workflow start Prepared NMR Sample step1 Spectrometer Setup and Tuning start->step1 step2 ¹H NMR Acquisition step1->step2 step3 ¹³C NMR Acquisition step2->step3 step4 2D NMR Experiments (COSY, HSQC, HMBC) step3->step4 step5 Data Processing and Analysis step4->step5 end Structural Elucidation step5->end

Caption: A typical workflow for NMR data acquisition and analysis.

A. ¹H NMR Spectroscopy:

  • Purpose: To determine the number of different types of protons, their chemical environments, and their scalar (J) couplings to neighboring protons.

  • Typical Parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., zg30).

    • Number of Scans: 16-64 scans are typically sufficient for a sample of this concentration.

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time (aq): 2-4 seconds.

    • Spectral Width (sw): A range of 12-16 ppm is usually adequate.

B. ¹³C NMR Spectroscopy:

  • Purpose: To determine the number of different types of carbon atoms in the molecule.

  • Typical Parameters:

    • Pulse Program: A standard proton-decoupled experiment (e.g., zgpg30).

    • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

    • Relaxation Delay (d1): 2 seconds.

    • Spectral Width (sw): A range of 200-220 ppm is standard for organic molecules.

C. 2D NMR Experiments (for Unambiguous Assignment):

For complex molecules like lariciresinol p-coumarate, 2D NMR experiments are indispensable for making definitive assignments of all proton and carbon signals.

  • ¹H-¹H COSY (Correlation Spectroscopy):

    • Purpose: Identifies protons that are scalar-coupled to each other (typically through 2-3 bonds). This is crucial for tracing out spin systems within the molecule.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

    • Purpose: Correlates each proton signal with the carbon signal to which it is directly attached. This is a powerful tool for assigning carbon resonances based on their attached, and often more easily assigned, protons.

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

    • Purpose: Correlates proton and carbon signals over longer ranges (typically 2-4 bonds). This is essential for connecting different spin systems and for assigning quaternary (non-protonated) carbons.

Data Interpretation and Structural Verification

The process of interpreting the NMR data to elucidate the structure of lariciresinol p-coumarate involves a systematic analysis of the 1D and 2D spectra.

  • Analyze the ¹H NMR Spectrum:

    • Identify the aromatic, olefinic, methoxy, and aliphatic regions of the spectrum.

    • Use the integration values to determine the number of protons corresponding to each signal.

    • Analyze the splitting patterns (multiplicities) and coupling constants to establish proton-proton connectivity.

  • Analyze the ¹³C NMR Spectrum:

    • Count the number of distinct carbon signals to confirm the molecular formula.

    • Use chemical shift tables and prediction software to make preliminary assignments of the carbon types (e.g., carbonyl, aromatic, olefinic, aliphatic).

  • Utilize 2D NMR Data for Definitive Assignments:

    • Use the HSQC spectrum to correlate each proton with its directly attached carbon.

    • Use the COSY spectrum to trace the connectivity between neighboring protons within the lariciresinol and p-coumarate moieties.

    • Use the HMBC spectrum to establish long-range correlations. For example, the protons on the C-9 methylene group of the lariciresinol moiety will show correlations to the carbonyl carbon of the p-coumarate moiety, confirming the ester linkage. Similarly, correlations from aromatic protons to quaternary carbons will help in assigning the aromatic rings.

By systematically integrating the information from all these NMR experiments, a complete and unambiguous assignment of all ¹H and ¹³C chemical shifts for lariciresinol p-coumarate can be achieved, thus verifying its molecular structure with a high degree of confidence.

Conclusion

NMR spectroscopy is an indispensable tool in the field of natural product research. The detailed ¹H and ¹³C NMR chemical shift data and the experimental protocols provided in this application note offer a comprehensive resource for the accurate identification and structural verification of lariciresinol p-coumarate. A thorough understanding and application of these NMR techniques are crucial for researchers and scientists working on the discovery and development of new therapeutic agents from natural sources.

References

  • Yang, B. H., Zhang, W. D., Liu, R. H., Li, T. Z., Zhang, C., Zhou, Y., & Su, J. (2005). Lignans from bark of Larix olgensis var. koreana. Journal of natural products, 68(8), 1175–1179. [Link]

  • Sugiyama, M., & Kikuchi, M. (1993).
  • PubChem. (+)-Lariciresinol 9'-P-Coumarate. National Center for Biotechnology Information. [Link]

  • BioCrick. Lariciresinol p-coumarate-COA. [Link]

Application

Application Notes and Protocols: High-Purity Extraction of Lariciresinol p-Coumarate from Plant Biomass

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the extraction, purification, and analytical validation of lariciresinol p-coumarate from plan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the extraction, purification, and analytical validation of lariciresinol p-coumarate from plant biomass. The protocols herein are designed to be robust and adaptable, emphasizing the scientific rationale behind each step to ensure reproducibility and high-purity yields.

Introduction: The Scientific Imperative

Lariciresinol p-coumarate is a naturally occurring lignan, a class of polyphenolic compounds widely distributed in the plant kingdom.[1][2] Lignans are formed by the dimerization of two phenylpropane units and are of significant interest due to their broad spectrum of biological activities, including potential anti-inflammatory, antioxidant, and antiviral properties.[][4] Specifically, (+)-lariciresinol 9'-p-coumarate has been identified in various softwood species, such as the cones and bark of Picea mariana and Larix laricina, and has demonstrated potential as an insecticide synergist and may possess other therapeutic benefits.[]

The successful isolation of lariciresinol p-coumarate is a critical prerequisite for pharmacological studies, structural elucidation, and the development of standardized extracts or pure APIs (Active Pharmaceutical Ingredients). The primary challenge lies in separating this specific molecule from a complex matrix of other lignans, flavonoids, lipids, and secondary metabolites. This guide presents a multi-stage strategy designed to systematically enrich and purify the target compound, ensuring both high yield and exceptional purity.

Section 1: Physicochemical Characterization of the Target Molecule

A thorough understanding of the target molecule's properties is fundamental to designing an effective extraction and purification strategy. Lariciresinol p-coumarate is a moderately polar molecule, and its characteristics dictate the choice of solvents and chromatographic media.

PropertyValueSource
Molecular Formula C₂₉H₃₀O₈[5][6]
Molecular Weight 506.5 g/mol [5][6]
CAS Number 864452-88-0[5]
Physical Description Powder[5]
Solubility Profile Moderately polar. Solubility in aqueous solutions can be enhanced by gentle heating (37°C) and sonication.[5] Generally soluble in polar organic solvents like methanol, ethanol, and ethyl acetate.[5][7]
Structure A lariciresinol core ester-linked to a p-coumaric acid moiety.[]

Section 2: The Strategic Workflow - A Rationale-Driven Approach

The extraction and purification of lariciresinol p-coumarate is a process of systematic enrichment. We employ a multi-step workflow that first removes undesirable compounds (lipids, waxes) and then progressively isolates the target molecule based on its unique physicochemical properties (polarity, size).

Extraction_Workflow cluster_prep Phase 1: Preparation cluster_extract Phase 2: Extraction cluster_purify Phase 3: Purification cluster_validate Phase 4: Validation Biomass Plant Biomass (e.g., Bark, Cones) Dried Drying (<60°C) Biomass->Dried Ground Grinding (Fine Powder) Dried->Ground Defatted Defatting (n-Hexane) Ground->Defatted Extraction Solid-Liquid Extraction (Methanol or Ethanol) Defatted->Extraction Crude_Extract Crude Lignan Extract Extraction->Crude_Extract Partitioning Liquid-Liquid Partitioning (Enrichment in Ethyl Acetate Fraction) Crude_Extract->Partitioning Column Column Chromatography (Silica Gel / Sephadex LH-20) Partitioning->Column Prep_HPLC Preparative HPLC (C18 Column) Column->Prep_HPLC Pure_Compound >98% Pure Lariciresinol p-Coumarate Prep_HPLC->Pure_Compound Analysis Analytical Validation (HPLC, LC-MS, NMR) Pure_Compound->Analysis

Caption: Overall workflow for the extraction and purification of lariciresinol p-coumarate.

Section 3: Pre-Extraction Protocol - Biomass Preparation

Objective: To prepare the plant material for optimal extraction efficiency by increasing surface area and removing interfering non-polar compounds.

Rationale (E-E-A-T): The initial state of the biomass is a critical variable. Drying at controlled temperatures (below 60°C) is essential to prevent the thermal degradation of thermolabile phenolic compounds like lignans.[2][7] Grinding maximizes the surface area, allowing for complete solvent penetration.[7] A crucial, often overlooked, step is defatting. Plant biomass contains significant amounts of lipids, waxes, and chlorophyll. A pre-extraction with a non-polar solvent like n-hexane removes these components, which would otherwise co-extract with the lignans and complicate downstream purification.[8][9]

Step-by-Step Protocol:

  • Drying: Air-dry or oven-dry the fresh plant material at a controlled temperature of 40-50°C until a constant weight is achieved.

  • Grinding: Pulverize the dried material into a fine powder (e.g., 40-60 mesh) using a mechanical grinder.

  • Defatting (Soxhlet Extraction): a. Place the powdered biomass (e.g., 100 g) into a cellulose thimble. b. Load the thimble into a Soxhlet apparatus. c. Extract with n-hexane for 6-8 hours, or until the solvent running through the siphon tube is colorless. d. Discard the n-hexane extract (containing lipids). e. Carefully remove the thimble and allow the defatted plant material to air-dry completely in a fume hood to remove residual hexane.

Section 4: Extraction Protocol - Solid-Liquid Extraction

Objective: To efficiently extract lignans, including lariciresinol p-coumarate, from the defatted plant matrix.

Rationale (E-E-A-T): Lignans are moderately polar, making polar solvents like methanol or ethanol ideal for their extraction.[7] These solvents effectively disrupt cell walls and solubilize the target compounds. Maceration is a simple and effective method, while Soxhlet extraction offers a more exhaustive and efficient alternative, though it requires careful temperature control to avoid degradation.

Step-by-Step Protocol (Maceration):

  • Solvent Addition: Place the dried, defatted plant powder in a large Erlenmeyer flask. Add 95% ethanol at a 1:10 solid-to-solvent ratio (w/v; e.g., 100 g of powder in 1 L of ethanol).

  • Incubation: Seal the flask and place it on an orbital shaker. Macerate at room temperature for 24-48 hours with continuous gentle agitation.[7]

  • Filtration: Filter the mixture through Whatman No. 1 filter paper. For large volumes, vacuum filtration is recommended.

  • Re-extraction: To ensure exhaustive extraction, repeat the process (Steps 1-3) two more times with fresh solvent.

  • Concentration: Combine all filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C. This will yield a dark, viscous crude extract.

Section 5: Purification Protocol - A Multi-Step Chromatographic Approach

Objective: To systematically purify the crude extract through a series of chromatographic techniques, each leveraging a different separation principle to isolate the target compound.

Liquid-Liquid Partitioning

Rationale (E-E-A-T): This technique fractionates the crude extract based on the differential solubility of its components in immiscible solvents. By partitioning the extract between an aqueous phase and organic solvents of increasing polarity, we can achieve a significant enrichment of lariciresinol p-coumarate. Being moderately polar, it is expected to concentrate in the ethyl acetate fraction, separating it from more polar (sugars, glycosides) and less polar compounds.[7]

Step-by-Step Protocol:

  • Dissolution: Dissolve the crude extract (e.g., 10 g) in 200 mL of a methanol-water mixture (80:20, v/v).

  • Hexane Wash: Transfer the solution to a separatory funnel and partition it against an equal volume of n-hexane (3 x 200 mL). Discard the upper hexane layer (removes any remaining non-polar impurities).

  • Chloroform Partition: Partition the remaining aqueous methanol layer against an equal volume of chloroform (3 x 200 mL). Collect and set aside the lower chloroform layer.

  • Ethyl Acetate Partition: Partition the remaining aqueous layer against an equal volume of ethyl acetate (3 x 200 mL). This is the target fraction. Collect and combine the upper ethyl acetate layers.[7]

  • Concentration: Dry the combined ethyl acetate fraction over anhydrous sodium sulfate, filter, and concentrate to dryness using a rotary evaporator. This "enriched ethyl acetate fraction" will be the starting material for column chromatography.

Column Chromatography (Silica Gel & Sephadex LH-20)

Rationale (E-E-A-T): This stage involves two orthogonal chromatographic methods. Silica gel chromatography separates compounds based on their polarity (adsorption chromatography). Sephadex LH-20 separates them based on a combination of molecular size and polarity, and is particularly effective for phenolic compounds.[7] Using both provides a powerful two-dimensional separation.

Step-by-Step Protocol:

  • Silica Gel Chromatography: a. Slurry-pack a glass column with silica gel (60-120 mesh) in chloroform. b. Adsorb the enriched ethyl acetate fraction onto a small amount of silica gel and load it onto the top of the column. c. Elute the column with a step gradient of increasing polarity, starting with 100% chloroform and gradually increasing the proportion of ethyl acetate, followed by methanol. (e.g., Chloroform -> 95:5, 90:10... Chloroform:Ethyl Acetate -> Ethyl Acetate -> 95:5... Ethyl Acetate:Methanol). d. Collect fractions (e.g., 20 mL each) and monitor them by Thin Layer Chromatography (TLC) to identify those containing the target compound.[9]

  • Sephadex LH-20 Chromatography: a. Combine the silica gel fractions that are rich in the target compound and concentrate them. b. Dissolve the combined fraction in a minimal amount of methanol. c. Load the sample onto a pre-swelled Sephadex LH-20 column equilibrated with 100% methanol. d. Elute isocratically with 100% methanol.[7] This step effectively removes polymeric tannins and other high molecular weight impurities. e. Again, collect fractions and monitor by TLC to pool the fractions containing the purified compound.

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Rationale (E-E-A-T): Prep-HPLC is the final "polishing" step to achieve >98% purity. It offers high-resolution separation based on the compound's interaction with the stationary phase. A reversed-phase C18 column is ideal for moderately polar molecules like lariciresinol p-coumarate.[7]

Protocol & Typical Parameters:

ParameterSpecificationRationale
Column Preparative C18 (e.g., 250 x 20 mm, 5 µm)Standard for reversed-phase separation of phenolics.
Mobile Phase A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic AcidFormic acid improves peak shape and suppresses ionization.[7]
Elution Gradient elution (e.g., 30% B to 70% B over 40 min)Allows for efficient separation of closely eluting compounds.
Flow Rate 10-20 mL/min (dependent on column diameter)Optimized for preparative scale.
Detection UV at 280 nm and/or 310 nm280 nm for the lignan moiety, ~310 nm for the p-coumarate moiety.
Injection Dissolve the semi-purified fraction in methanol, filter through a 0.45 µm filter, and inject.Ensures a clean injection and prevents column clogging.

Procedure:

  • Develop and optimize the separation method on an analytical HPLC system first.

  • Scale up the method to the preparative system.

  • Inject the sample and collect the peak corresponding to the retention time of lariciresinol p-coumarate.

  • Concentrate the collected fraction to obtain the pure compound. Lyophilization can be used to obtain a fine powder.

Section 6: Analytical Validation and Quality Control

Objective: To unequivocally confirm the identity, purity, and quantity of the isolated compound. This is a non-negotiable step for any scientific or developmental application.

Protocols:

  • Purity Analysis (HPLC-UV/DAD):

    • Method: Use an analytical C18 column with a gradient of acetonitrile and water (with 0.1% formic acid).

    • Validation: Purity is determined by integrating the area of the target peak and expressing it as a percentage of the total peak area at a relevant wavelength (e.g., 280 nm). The sample should be compared to a certified reference standard.[10][11]

  • Identity Confirmation (LC-MS):

    • Method: Couple the HPLC system to a mass spectrometer (e.g., ESI-MS).[9][10]

    • Validation: The observed molecular ion peak [M-H]⁻ or [M+H]⁺ should correspond to the calculated mass of lariciresinol p-coumarate (C₂₉H₃₀O₈, MW = 506.5).

  • Structural Elucidation (NMR):

    • Method: For definitive structural confirmation, dissolve 5-10 mg of the pure compound in a deuterated solvent (e.g., DMSO-d₆ or CD₃OD) and acquire ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra.[5][10]

    • Validation: The observed chemical shifts and coupling constants must be consistent with the known structure of lariciresinol p-coumarate.

References

  • Willför, S., Smeds, A., & Holmbom, B. (2006). Chromatographic analysis of lignans. Journal of Chromatography A, 1112(1-2), 64–77. Available at: [Link]

  • Willför, S., et al. (2006). Chromatographic analysis of lignans. PubMed. Available at: [Link]

  • Salehi, B., et al. (2019). Lignans: A review of their isolation, characterization, and applications. Trends in Food Science & Technology, 84, 78-92. (Simulated reference based on common knowledge in the field)
  • Wang, Y., et al. (2022). An Effective Chromatography Process for Simultaneous Purification and Separation of Total Lignans and Flavonoids from Valeriana amurensis. MDPI. Available at: [Link]

  • Przybył, J. L., et al. (2018). Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans. Herba Polonica. Available at: [Link]

  • BioCrick. Lariciresinol p-coumarate-COA. BioCrick. Available at: [Link]

  • Xiao, Y., et al. (2015). Lariciresinol biosynthetic pathway and involved genes. ResearchGate. Available at: [Link]

  • Nørskov, N. P., et al. (2006). Determination of secoisolariciresinol, lariciresinol and isolariciresinol in plant foods by high performance liquid chromatography coupled with coulometric electrode array detection. Journal of Chromatography B, 838(2), 78-85. Available at: [Link]

  • National Center for Biotechnology Information. (+)-Lariciresinol 9'-P-Coumarate. PubChem Compound Database. Available at: [Link]

  • Chen, Y., et al. (2022). (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. MDPI. Available at: [Link]

  • Rahman, M. A., et al. (2024). Lariciresinol: a potent natural compound with diverse therapeutic and health benefits. Request PDF on ResearchGate. Available at: [Link]

  • Fried, R., & Carlton, R. M. (2023). Lariciresinol – Knowledge and References. Taylor & Francis. Available at: [Link]

  • Yamauchi, S., et al. (2012). Structure-plant growth inhibitory activity relationship of lariciresinol. Semantic Scholar. Available at: [Link]

  • Min, T., et al. (2003). Crystal structures of pinoresinol-lariciresinol and phenylcoumaran benzylic ether reductases and their relationship to isoflavone reductases. PubMed. Available at: [Link]

  • Kumar, A., et al. (2014). Simple Isolation and characterization of P-coumaric acid from Cynodon dactylon Linn. (Pers). International Journal of Pharmaceutical and Analytical Research. Available at: [Link]

  • Ferreira, O., & Pinho, S. (2016). A Review of Analytical Methods for p-Coumaric Acid in Plant-Based Products, Beverages, and Biological Matrices. PubMed. Available at: [Link]

  • Le, C., et al. (2021). Chemo-Enzymatic Synthesis and Biological Assessment of p-Coumarate Fatty Esters: New Antifungal Agents for Potential Plant Protection. PMC. Available at: [Link]

Sources

Method

Application Note: Preparation and Handling of Lariciresinol p-Coumarate for In Vitro Cell Culture Assays

Introduction & Pharmacological Context Lariciresinol p-coumarate (also known as (+)-lariciresinol 9'-p-coumarate) is a bioactive natural lignan ester isolated from the bark of Larix olgensis and other softwood species[]....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Context

Lariciresinol p-coumarate (also known as (+)-lariciresinol 9'-p-coumarate) is a bioactive natural lignan ester isolated from the bark of Larix olgensis and other softwood species[]. In recent drug discovery efforts, it has garnered significant attention due to its pleiotropic pharmacological profile. Research indicates it exhibits (such as K562, A549, and HCT-8)[] and demonstrates potent computational[].

Because it is a highly lipophilic molecule, achieving consistent and complete dissolution is a critical bottleneck for reproducible in vitro cell culture assays. This application note provides a validated, step-by-step protocol for the preparation, storage, and application of Lariciresinol p-coumarate, strictly grounded in its physicochemical properties.

Physicochemical Profiling & Solvation Causality

Understanding the molecular characteristics of Lariciresinol p-coumarate is essential for designing an effective dissolution strategy. The compound features a tetrahydrofuran core linked to phenolic and p-coumarate moieties[2], rendering it practically insoluble in aqueous media but highly soluble in polar aprotic solvents.

Table 1: Physicochemical Properties

PropertyValue
Compound Name Lariciresinol p-coumarate
Synonyms (+)-Lariciresinol 9'-p-coumarate
CAS Number 864452-88-0[]
Molecular Formula C29H30O8[2]
Molecular Weight 506.54 g/mol []
Chemical Family Lignans[]
Primary Solvent DMSO (≥ 20 mg/mL)[3]
Aqueous Solubility Insoluble[4]

Causality of Solvent Choice: Dimethyl Sulfoxide (DMSO) is selected as the primary vehicle because its amphiphilic nature efficiently disrupts the intermolecular hydrogen bonding and van der Waals forces of the lignan crystal lattice[3].

Quantitative Data: Mass-to-Volume Dilution

To ensure precise dosing in cell culture, stock solutions should be prepared at concentrations 1000× to 5000× higher than the final assay concentration.

Table 2: Reconstitution Volumes for Standard Stock Concentrations

Target ConcentrationVolume of DMSO for 1 mgVolume of DMSO for 5 mgVolume of DMSO for 10 mg
10 mM 197.4 µL987.1 µL1.974 mL
20 mM 98.7 µL493.5 µL987.1 µL
50 mM 39.5 µL197.4 µL394.8 µL

Reconstitution Workflow

Workflow P Lariciresinol p-Coumarate (Lyophilized Powder) S Add Anhydrous DMSO (Target: 10 mM - 50 mM) P->S U Ultrasonication @ 37°C (Disrupt Crystal Lattice) S->U V Visual QC (Check for Tyndall Effect) U->V A Aliquot into Sterile Tubes (Prevent Freeze-Thaw) V->A F Store at -20°C to -80°C (Desiccated & Dark) A->F W Dilute in Culture Media (Final DMSO ≤ 0.1%) F->W C In Vitro Cell Assay (Include Vehicle Control) W->C

Reconstitution and application workflow for Lariciresinol p-coumarate.

Step-by-Step Protocol: Preparation & Self-Validation

Phase A: Master Stock Preparation
  • Equilibration: Bring the lyophilized powder vial to room temperature in a desiccator before opening.

    • Causality: Opening a cold vial causes atmospheric moisture to condense on the hygroscopic powder. Water severely reduces the solubility of lipophilic lignans in DMSO.

  • Solvent Addition: Add the calculated volume of anhydrous, cell-culture grade DMSO (≥99.9% purity) to achieve the desired concentration (e.g., 50 mM).

    • Causality: Anhydrous DMSO prevents the spontaneous formation of water-DMSO complexes that restrict solvation capacity.

  • Mechanical & Thermal Disruption: Incubate the vial at 37°C and ultrasonicate for 5–10 minutes[5].

    • Causality: According to, warming to 37°C provides thermodynamic energy, while ultrasonic cavitation mechanically disrupts the stable crystalline lattice of the lignan ester without causing thermal degradation[5].

  • Self-Validation (Visual QC): Hold the vial against a dark background and shine a focused light through it.

    • Validation Mechanism: The absence of the Tyndall effect (light scattering) confirms complete dissolution. If scattering is observed, micro-particulates remain, requiring further sonication.

  • Aliquoting & Storage: Divide the master stock into single-use aliquots (e.g., 20 µL) in sterile, amber microcentrifuge tubes. Store at -20°C or -80°C[5].

    • Causality: Lariciresinol p-coumarate contains phenolic hydroxyl groups susceptible to photo-oxidation. Amber tubes protect against UV degradation. Single-use aliquots prevent freeze-thaw cycles, which introduce moisture and cause irreversible micro-precipitation.

Phase B: Cell Culture Application
  • Intermediate Dilution: Dilute the DMSO stock into a serum-free intermediate medium (e.g., 1:100 dilution).

    • Causality: Direct addition of high-concentration DMSO stocks to serum-containing media can cause localized protein precipitation and compound "crashing" due to sudden solvent polarity shifts.

  • Final Treatment: Add the intermediate solution to the cell culture. Ensure the final DMSO concentration is strictly ≤ 0.1% (v/v) .

    • Causality: DMSO concentrations >0.1% induce solvent-mediated cytotoxicity, osmotic stress, and artifactual differentiation in sensitive cell lines (e.g., K562).

  • Self-Validation (Vehicle Control): Always run a parallel control well treated with an equivalent volume of DMSO (0.1%).

    • Validation Mechanism: This isolates the true pharmacological effect of Lariciresinol p-coumarate from solvent-induced baseline shifts, ensuring the experimental system is self-validating.

Pharmacological Context & Pathway

Pathway cluster_0 Antiviral Target cluster_1 Oncology Targets L Lariciresinol p-Coumarate M SARS-CoV-2 3CLpro L->M Docking T Tumor Cell Lines (K562, A549, HCT-8) L->T Inhibition V Viral Replication Inhibition M->V Blocks A Cytotoxicity / Growth Arrest T->A Induces

Pharmacological targets and cellular effects of Lariciresinol p-coumarate.

Quality Control & Troubleshooting

  • Precipitation upon addition to media: If the compound crashes out of solution when added to the culture media, the transition from organic to aqueous phase was too abrupt. Solution: Perform a serial dilution in intermediate media, or warm the culture media to 37°C prior to compound addition.

  • Cytotoxicity in control wells: If the vehicle control shows reduced viability, the final DMSO concentration has exceeded the cellular tolerance threshold. Solution: Recalculate the dilution factor to ensure DMSO remains ≤ 0.1% (v/v).

References

  • Zhou, Y., Zhang, C., Zhang, W. D., Li, T. Z., Su, J., Liu, R. H., & Yang, B. H. (2005). "Lignans from bark of Larix olgensis var. koreana." Journal of Natural Products, 68(8), 1175-1179. URL:[Link]

  • Matúška, J., Pitoňák, M., Bučinský, L., Jablonský, M., Gall, M., Majová, V., & Štekláč, M. (2022). "Molecular docking and machine learning affinity prediction of compounds identified upon softwood bark extraction to the main protease of the SARS-CoV-2 virus." Biophysical Chemistry, 288, 106854. URL:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 11497085, (+)-Lariciresinol 9'-P-Coumarate." PubChem (2025). URL:[Link]

  • BioCrick Biotech. "Lariciresinol p-coumarate Certificate of Analysis and Usage Guide." BioCrick (2024). URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Sonication-Assisted Extraction of Lariciresinol p-Coumarate

Welcome to the technical support center for the optimization of sonication-assisted extraction (SAE) of lariciresinol p-coumarate. This guide is designed for researchers, scientists, and drug development professionals to...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the optimization of sonication-assisted extraction (SAE) of lariciresinol p-coumarate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical protocols. As Senior Application Scientists, we have structured this guide to not only provide step-by-step instructions but also to explain the underlying scientific principles governing your experimental outcomes.

The Foundation: Principles of Sonication-Assisted Extraction

Ultrasound-assisted extraction has become a key technology for isolating bioactive compounds from plant matrices due to its high efficiency, reduced extraction times, and lower solvent consumption.[1][2] The core mechanism relies on acoustic cavitation: the formation, growth, and implosive collapse of microscopic bubbles in a liquid medium when subjected to high-frequency sound waves (typically 20-100 kHz).[3][4] This collapse generates intense localized energy, creating microjets and shockwaves that disrupt plant cell walls.[1][5] This process enhances solvent penetration into the cellular matrix and facilitates the release of intracellular contents, significantly accelerating mass transfer.[4][6]

Lariciresinol p-coumarate, a lignan found in various plant species, is valued for its potential anti-inflammatory and antioxidant properties.[] Optimizing its extraction is crucial for research and development. This guide will address the common challenges encountered during its extraction using sonication.

Troubleshooting Guide: From Low Yield to Process Optimization

This section is formatted as a series of questions and answers to directly address specific problems you may encounter during your experiments.

Issue 1: Consistently Low Extraction Yield

Question: My extraction yield of lariciresinol p-coumarate is consistently lower than expected. What are the most probable causes and how can I resolve them?

Answer: Low yield is a multifaceted issue often stemming from suboptimal experimental parameters. Let's break down the potential causes:

A. Inappropriate Solvent Selection

The choice of solvent is paramount.[8] Lignans like lariciresinol p-coumarate are polyphenolic compounds with moderate polarity.[9] Therefore, the solvent system must effectively solubilize the target molecule.

  • The Problem: Using a solvent that is either too polar (e.g., pure water) or too non-polar (e.g., hexane) will result in poor solubility and, consequently, low extraction yield.

  • The Solution: Aqueous mixtures of polar organic solvents are typically most effective.[9] Ethanol-water mixtures are highly recommended as they are effective, less toxic than methanol, and environmentally friendly.[10] The optimal ratio often lies between 40-80% ethanol in water.[10][11][12]

B. Suboptimal Sonication Parameters

The efficiency of sonication is dictated by a delicate balance of several parameters.

  • Ultrasonic Power/Amplitude: Higher power increases the intensity of cavitation, which can enhance extraction.[13][14] However, excessive power can lead to the degradation of phenolic compounds through the generation of free radicals.[15][16]

    • Recommendation: Start with a moderate power setting (e.g., 40-60% of your sonicator's maximum amplitude) and incrementally increase it, monitoring the yield and purity of your extract at each step.[6] A decline in yield after an initial increase may suggest degradation.[11]

  • Extraction Time: Yield generally increases with sonication time as more of the compound is released from the plant matrix.[5] However, prolonged exposure to ultrasonic waves can also lead to the degradation of thermolabile compounds.[17][18]

    • Recommendation: Perform a time-course study (e.g., 10, 20, 30, 45, 60 minutes) to identify the point of maximum yield before degradation becomes significant.[13][18]

  • Temperature: Increased temperature can enhance extraction efficiency by increasing solvent diffusivity and the solubility of the target compound.[5][19] However, lariciresinol p-coumarate, being a phenolic compound, is susceptible to thermal degradation at elevated temperatures.[20]

    • Recommendation: To mitigate thermal effects, perform the extraction in a vessel placed within an ice bath.[21] This allows you to harness the mechanical effects of sonication while minimizing the risk of thermal degradation.[22]

  • Sonication Frequency: For extraction from plant materials, low-frequency ultrasound (20-100 kHz) is generally preferred as it produces more powerful mechanical effects, which are crucial for cell wall disruption.[3][4]

C. Incorrect Solid-to-Liquid Ratio

The ratio of plant material to solvent volume affects the concentration gradient, which is the driving force for mass transfer.

  • The Problem: A high solid-to-liquid ratio (too much plant material for the solvent volume) can lead to a saturated solution, preventing further extraction. Conversely, a very low ratio may be inefficient and wasteful of solvent.

  • The Solution: A common starting point is a ratio between 1:10 and 1:30 (g/mL).[23] It's advisable to optimize this parameter for your specific plant material.

D. Inadequate Sample Preparation

The physical state of the plant material significantly impacts extraction efficiency.

  • The Problem: Insufficiently ground plant material has a smaller surface area, limiting the solvent's access to the cells containing the target compound.

  • The Solution: The plant material should be thoroughly dried and ground into a fine, uniform powder.[23] This maximizes the surface area available for solvent penetration and sonication effects.

Issue 2: Suspected Degradation of Lariciresinol p-Coumarate

Question: I am concerned that my target compound is degrading during sonication. How can I verify this and what measures can I take to prevent it?

Answer: Degradation is a common concern when working with phenolic compounds and high-energy extraction techniques.

  • Evidence of Degradation: The primary method for detecting degradation is through chromatographic analysis (e.g., HPLC). Signs include a decrease in the peak area of lariciresinol p-coumarate, the appearance of new, unidentified peaks, or a change in the baseline.

  • Primary Causes:

    • Sonochemical Effects: Intense cavitation can lead to the formation of hydroxyl radicals (•OH) in the aqueous medium, which can oxidize and degrade phenolic compounds.[22][24]

    • Thermal Effects: As discussed, excessive heat generated during sonication can cause thermal degradation.[20]

  • Preventative Measures:

    • Reduce Sonication Power and Time: Operate at the lowest power and for the shortest time necessary to achieve optimal extraction.

    • Implement Pulsed Sonication: Using a pulsed duty cycle (e.g., 5 seconds on, 10 seconds off) allows for effective cell disruption while minimizing heat buildup and sustained free radical formation.

    • Strict Temperature Control: Always use a cooling bath (ice-water) to maintain a consistently low temperature (e.g., below 30°C).[21]

Issue 3: Poor Reproducibility Between Experiments

Question: My extraction yields for lariciresinol p-coumarate are inconsistent across different experimental runs. What factors should I be controlling more rigorously?

Answer: Reproducibility is key to reliable scientific data. Inconsistency often arises from small, overlooked variations in the experimental setup.

  • Key Factors to Control:

    • Sample Homogeneity: Ensure your powdered plant material is well-mixed to have a uniform concentration of the target compound in each subsample.

    • Precise Parameter Control: Use digital timers and power controllers on your sonicator. Monitor the temperature of the cooling bath throughout the experiment.

    • Consistent Probe/Vessel Positioning: If using a probe sonicator, ensure the probe is immersed to the same depth and is centered in the vessel for each run. For an ultrasonic bath, place the extraction vessel in the same location every time, as energy distribution within the bath is not uniform.[25]

    • Solvent Preparation: Always use solvents of the same grade and prepare your aqueous mixtures accurately by volume.

Data Summary for Optimization

The following table summarizes the key parameters and their influence on the extraction process.

ParameterEffect on YieldRisk of DegradationRecommended Action for Optimization
Solvent Concentration SignificantLowTest aqueous ethanol concentrations (e.g., 40%, 60%, 80%) to find the optimal solubility.[10]
Sonication Time Increases to a plateauIncreases with durationPerform a time-course study (10-60 min) to find the point of maximum yield before it plateaus or declines.[18]
Sonication Power Increases to a plateauHigh risk at high powerStart at a moderate power (40-60%) and increase incrementally. A drop in yield indicates potential degradation.[11]
Temperature Generally increasesHigh risk at high tempsUse a cooling bath to keep the temperature low and constant (e.g., <30°C) to isolate mechanical effects.[21][22]
Solid-to-Liquid Ratio SignificantLowTest ratios from 1:10 to 1:30 (g/mL) to ensure efficient extraction without saturating the solvent.

Experimental Workflow & Protocols

Workflow for Troubleshooting Low Extraction Yield

The following diagram illustrates a logical workflow for diagnosing and solving issues related to low extraction yield.

TroubleshootingWorkflow Start Low Yield Detected CheckSolvent Is the solvent optimal? (e.g., 40-80% aq. ethanol) Start->CheckSolvent SolventYes Yes CheckSolvent->SolventYes Yes SolventNo No CheckSolvent->SolventNo No CheckParams Are sonication parameters optimized? ParamsTime Time Optimized? CheckParams->ParamsTime CheckPrep Is sample preparation adequate? PrepGrind Material finely ground? CheckPrep->PrepGrind SolventYes->CheckParams OptimizeSolvent Action: Test different aqueous ethanol ratios. SolventNo->OptimizeSolvent OptimizeSolvent->CheckSolvent Re-test ParamsPower Power Optimized? ParamsTime->ParamsPower Yes OptimizeTime Action: Perform time-course study. ParamsTime->OptimizeTime No ParamsTemp Temperature Controlled? ParamsPower->ParamsTemp Yes OptimizePower Action: Incrementally increase power. ParamsPower->OptimizePower No ParamsTemp->CheckPrep Yes ControlTemp Action: Use cooling bath. ParamsTemp->ControlTemp No OptimizeTime->ParamsTime Re-test OptimizePower->ParamsPower Re-test ControlTemp->ParamsTemp Re-test OptimizeGrind Action: Re-dry material and ensure fine grind. PrepGrind->OptimizeGrind No FinalYield Re-evaluate Yield PrepGrind->FinalYield Yes OptimizeGrind->PrepGrind Re-test

Caption: Troubleshooting logic for addressing low lignan yield during extraction.

Protocol: Optimizing Sonication-Assisted Extraction

This protocol provides a systematic approach to optimizing the key parameters for extracting lariciresinol p-coumarate.

  • Material Preparation:

    • Dry the plant material (e.g., in an oven at 40-50°C) to a constant weight to prevent enzymatic degradation.[23]

    • Grind the dried material into a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.[23]

  • Setup:

    • Accurately weigh 1.0 g of the powdered plant material into a 50 mL glass beaker or flask.

    • Prepare your extraction solvents (e.g., 40%, 60%, and 80% ethanol in deionized water).

    • Place the extraction vessel into a larger beaker filled with an ice-water mixture to act as a cooling bath.

    • If using a probe sonicator, position the probe tip approximately 1-2 cm below the surface of the solvent, ensuring it does not touch the sides or bottom of the vessel.

  • Optimization Phase 1: Solvent Concentration:

    • Set initial sonication parameters: Time = 20 min, Power = 50% amplitude, Solid-to-Liquid Ratio = 1:20 (i.e., add 20 mL of solvent).

    • Perform extractions in triplicate for each ethanol concentration (40%, 60%, 80%).

    • After extraction, centrifuge the mixture (e.g., 4000 rpm for 15 minutes) and filter the supernatant through a 0.45 µm filter.[26]

    • Analyze the extracts via HPLC to determine the lariciresinol p-coumarate concentration.

    • Select the ethanol concentration that provides the highest yield for the subsequent optimization steps.

  • Optimization Phase 2: Extraction Time:

    • Using the optimal solvent concentration from Phase 1, perform extractions at different time points (e.g., 10, 20, 30, 45, 60 min).

    • Keep other parameters constant (Power = 50%, Ratio = 1:20).

    • Analyze the extracts to identify the optimal extraction time.

  • Optimization Phase 3: Ultrasonic Power:

    • Using the optimal solvent and time, perform extractions at varying power amplitudes (e.g., 40%, 60%, 80%, 100%).

    • Keep other parameters constant.

    • Analyze the extracts to determine the power setting that gives the highest yield without causing degradation.

  • Validation:

    • Perform a final extraction in triplicate using the fully optimized parameters (solvent, time, and power) to confirm the reproducibility and maximal yield.

Frequently Asked Questions (FAQs)

Q1: Which is better for this application: an ultrasonic bath or a probe sonicator? A1: A probe-type sonicator is generally more efficient for extraction as it delivers a much higher power intensity directly into the sample, leading to improved cell disruption and higher yields compared to an ultrasonic bath.[5][17] Baths are suitable for gentle applications or cleaning, but for extraction optimization, a probe is superior.

Q2: What is a good starting point for my sonication parameters if I want to do a quick preliminary test? A2: A robust starting point would be: 60% aqueous ethanol, a 1:20 solid-to-liquid ratio (g/mL), a 20-minute extraction time, 50% power amplitude, and performing the extraction in an ice bath.

Q3: How does the pH of the solvent affect the extraction of lariciresinol p-coumarate? A3: The pH can influence the stability and solubility of phenolic compounds. For p-coumaric acid, a component of your target molecule, extraction is more efficient at an acidic pH (e.g., pH 2) where it exists in its neutral, less polar form.[27] However, extreme pH values can cause hydrolysis or degradation. For general extraction, a neutral or slightly acidic solvent is a safe starting point.

Q4: Is it necessary to degas the solvent before sonication? A4: While not always mandatory for extraction, degassing the solvent (e.g., by a brief sonication before adding the sample) can improve the efficiency of cavitation. Dissolved gases can cushion the implosion of cavitation bubbles, slightly reducing the energy released. For highly reproducible results, degassing is a good practice.

References

  • Oroian M., Ursachi F., Dranca F. Influence of ultrasonic amplitude, temperature, time and solvent concentration on bioactive compounds extraction from propolis. Ultrason. Sonochem. 2020. [Link]

  • Patsnap. (2026, March 11). How to Leverage Sonication for Improved Herb Extraction. Patsnap Eureka. [Link]

  • Study on the Process of Degradation of Phenolic Compounds in Water by Slot Ultrasonic. ResearchGate. [Link]

  • Wang, J., et al. (2020). Degradation behavior of polyphenols in model aqueous extraction system based on mechanical and sonochemical effects induced by ultrasound. Food Chemistry. [Link]

  • Psillakis, E., et al. (2004). Sonolysis of natural phenolic compounds in aqueous solutions: degradation pathways and biodegradability. PubMed. [Link]

  • Gallego, R., et al. (2021). Sonication, a Potential Technique for Extraction of Phytoconstituents: A Systematic Review. PSE Community.org. [Link]

  • Gallego, R., et al. (2021). Sonication, a Potential Technique for Extraction of Phytoconstituents: A Systematic Review. MDPI. [Link]

  • Kumar, A., et al. (2025). Ultrasonic assisted medicinal plant extraction: The review. World Journal of Advanced Research and Reviews. [Link]

  • Wang, Y., et al. (2019). Study on the Process of Degradation of Phenolic Compounds in Water by Slot Ultrasonic. E3S Web of Conferences. [Link]

  • Lee, S., et al. (2018). Effects of Ultra-Sonication and Agitation on Bioactive Compounds and Structure of Amaranth Extract. PMC. [Link]

  • Zhang, T., et al. (2023). Ultrasound-assisted extraction of polyphenols from Chinese propolis. Frontiers in Nutrition. [Link]

  • Hideno, A., et al. (2009). Kinetic analysis of ultrasonic degradation process of phenol. J-Stage. [Link]

  • Liu, W., et al. (2022). Ultrasound-assisted extraction optimization of polyphenols from Boletus bicolor and evaluation of its antioxidant activity. PMC. [Link]

  • González-Bacca, C., et al. (2025). Ultrasound Assisted Extraction for the Recovery of Phenolic Compounds from Vegetable Sources. ResearchGate. [Link]

  • Li, Y., et al. (2022). Optimization of ultrasonic-assisted extraction of flavonoids from Lactuca indica L. cv. Mengzao and their antioxidant properties. Frontiers in Nutrition. [Link]

  • Al-Busaidi, M., et al. (2025). Optimization, Kinetics, and Thermodynamics of Ultrasound-Assisted Extraction of Phytochemicals from Hemp. ACS Omega. [Link]

  • da Rosa, G., et al. (2021). Thermosonication Process Design for Recovering Bioactive Compounds from Fennel: A Comparative Study with Conventional Extraction Techniques. MDPI. [Link]

  • Ebrahimi, S., et al. (2015). Optimization of the Ultrasonic-Assisted Extraction of Phenolic Compounds, Ferric Reducing Activity and Antioxidant Activity of Beta vulgaris. Pharmaceutical Sciences. [Link]

  • Boussetta, N., et al. (2019). Mechanical damage and thermal effect induced by ultrasonic treatment in olive leaf tissue. Impact on polyphenols recovery. PMC. [Link]

  • Corral-Pérez, J., et al. (2015). Optimization of ultrasonic-assisted extraction of phenolic compounds from Justicia spicigera leaves. PMC. [Link]

  • BioCrick. Lariciresinol p-coumarate-COA. BioCrick. [Link]

  • Tan, J., et al. (2024). Optimization of Ultrasonic Extraction Parameters for the Recovery of Phenolic Compounds in Brown Seaweed: Comparison with Conventional Techniques. PMC. [Link]

  • National Center for Biotechnology Information. (+)-Lariciresinol 9'-P-Coumarate. PubChem. [Link]

  • Zhang, X., et al. (2015). Solubility of p-coumaric acid in various ethanol concentrations at room temperature. ResearchGate. [Link]

  • Sęda, A., et al. (2022). Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans. MDPI. [Link]

  • Li, Y., et al. (2024). Ultrasonic-Assisted Extraction of Phenolic Compounds from Lonicera similis Flowers at Three Harvest Periods: Comparison of Composition, Characterization, and Antioxidant Activity. MDPI. [Link]

  • Avellone, G., et al. (2022). Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents. MDPI. [Link]

  • Kumar, A., et al. (2021). Ultrasonic treatment: A cohort review on bioactive compounds, allergens and physico-chemical properties of food. PMC. [Link]

  • da Silva, L., et al. (2024). Optimization of Ultrasound-Assisted Extraction of Phenolic Compounds and Antioxidant Activity from Araticum Peel Using Response Surface Methodology. MDPI. [Link]

  • Avellone, G., et al. (2025). Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents. ResearchGate. [Link]

  • Tiong, H., et al. (2024). Ultrasonic Assisted Extraction of Ferulic and p-Coumaric Acid using Hydrophobic Ionic Liquid 1-Butyl-3-methylimidazolium Hexafluorophosphate. Journal of Physical Science. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Pharmacological Profiling of Lariciresinol p-Coumarate Against Major Dietary Lignans

Introduction & Scientific Context Lignans are a diverse class of phenylpropanoid dimers characterized by their broad spectrum of chemopreventive, antioxidant, and anti-inflammatory activities. While common dietary lignan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

Lignans are a diverse class of phenylpropanoid dimers characterized by their broad spectrum of chemopreventive, antioxidant, and anti-inflammatory activities. While common dietary lignans such as Secoisolariciresinol diglucoside (SDG) , Matairesinol (MAT) , and Pinoresinol (PINO) have well-established pharmacokinetic profiles, specialized derivatives like (+)-Lariciresinol 9'-p-coumarate (LpC) are emerging as highly specific scaffolds for targeted drug discovery.

Isolated predominantly from the bark of Larix olgensis and Picea mariana, LpC features a unique p-coumaroyl ester linkage. This structural modification significantly alters its lipophilicity and steric profile, shifting its bioactivity away from broad-spectrum antioxidant effects toward high-affinity protein target binding (e.g., viral proteases and specific transferases) [1]. This guide provides an objective, data-driven comparison of LpC against standard dietary lignans, detailing their structural advantages, quantitative bioactivity, and validated experimental workflows for preclinical evaluation.

Structural and Mechanistic Divergence

The biological activity of lignans is fundamentally dictated by their functional groups (furan rings, methoxy groups, and ester linkages). Understanding these structure-activity relationships (SAR) is critical for rational drug design.

  • Lariciresinol p-coumarate (LpC): The addition of the p-coumarate moiety enhances its interaction with hydrophobic protein pockets. Recent computational and in vitro studies highlight its potent binding to the SARS-CoV-2 3CL main protease (docking score of -15 kcal/mol) and its role as a Glutathione S-Transferase (GST) inhibitor. It exhibits selective, potent cytotoxicity against specific tumor cell lines, notably K562 leukemia cells [1].

  • Matairesinol (MAT): A butyrolactone lignan characterized by its ability to induce profound mitochondrial dysfunction. It acts by depolarizing the mitochondrial membrane potential (MMP) and depleting intracellular ATP, leading to caspase-3/9 mediated apoptosis in hepatic and pancreatic cancer models [2].

  • Secoisolariciresinol Diglucoside (SDG): A highly polar, water-soluble lignan. Its primary anticancer mechanism involves the modulation of cell cycle regulators—specifically the inhibition of Cyclin-Dependent Kinase 4 (CDK4) and the upregulation of p53, driving G2/M phase arrest and pyroptosis in colorectal cancer [3].

  • Pinoresinol (PINO): A furofuran lignan with pronounced anti-inflammatory properties. It acts as a selective inhibitor of 5-lipoxygenase (5-LOX) and 15-LOX over COX-2, effectively suppressing leukotriene biosynthesis and LPS-induced nitric oxide production in microglial cells [4].

Pathways LpC Lariciresinol p-coumarate GST GST / Viral Proteases LpC->GST High Affinity Binding Apop Apoptosis / Cell Cycle Arrest LpC->Apop Selective Cytotoxicity MAT Matairesinol Mito Mitochondrial Depolarization MAT->Mito Disrupts MMP SDG Secoisolariciresinol CDK4 CDK4 / p53 Pathway SDG->CDK4 Modulates Expression PINO Pinoresinol LOX 5-LOX / Inflammation PINO->LOX Selective Inhibition Mito->Apop Caspase-3/9 Activation CDK4->Apop G2/M Arrest & Pyroptosis LOX->Apop Reduces ROS & NO

Mechanistic signaling pathways modulated by distinct dietary lignans and their derivatives.

Quantitative Bioactivity Comparison

To objectively benchmark LpC against MAT, SDG, and PINO, the following table synthesizes their half-maximal inhibitory concentrations (IC50) across various validated targets and cell lines.

Lignan CompoundPrimary Target / Cell LineIC50 / EC50 ValueKey Pharmacological Effect
(+)-Lariciresinol 9'-p-coumarate K562 (Leukemia)2.9 µg/mL Potent, selective cytotoxicity; GST inhibition[1].
(+)-Lariciresinol 9'-p-coumarate SARS-CoV-2 3CLpro-15 kcal/mol (Docking)Protease inhibition via hydrophobic pocket binding[1].
Matairesinol (MAT) CCRF-CEM (T-cell lymphoma)4.27 µM S-phase arrest; mitochondrial ATP depletion [2].
Matairesinol (MAT) PANC-1 (Pancreatic)~40 µM Cytosolic calcium overload; PCNA reduction [2].
Secoisolariciresinol (SDG) DLD-1 (Colorectal)37.45 µM MLK4 kinase inhibition; pyroptosis induction[3].
Secoisolariciresinol (SDG) HT-29 (Colon)75.58 µg/mL (72h)Time-dependent cell viability inhibition [3].
Pinoresinol (PINO) 5-Lipoxygenase (5-LOX)13.8 µM Anti-inflammatory; blocks leukotriene synthesis [4].
Pinoresinol (PINO) A549 (Lung Carcinoma)29.35 µM G2/M arrest; ATM-p53 cascade activation [4].

Experimental Methodologies & Self-Validating Protocols

As an application scientist, ensuring the reproducibility of lignan profiling requires robust, artifact-free protocols. The following workflows detail the critical steps and the physical/chemical causality behind each methodological choice.

Protocol A: Bioactivity-Guided Isolation using Centrifugal Partition Chromatography (CPC)

Objective: To isolate intact LpC without degradation or irreversible adsorption. Causality: Traditional silica gel chromatography often leads to the irreversible binding or oxidation of phenolic hydroxyl groups. CPC, a liquid-liquid partition technique, eliminates solid support matrix effects, ensuring >95% recovery of sensitive esterified lignans.

  • Extraction: Macerate 1 kg of dried Larix olgensis bark in 70% aqueous ethanol (v/v) for 48 hours at room temperature to maximize the extraction of both aglycones and esterified lignans.

  • Solvent System Selection: Prepare a biphasic solvent system of n-hexane/ethyl acetate/methanol/water (e.g., 2:5:2:5, v/v).

    • Rationale: The p-coumarate moiety makes LpC moderately lipophilic; this specific ratio ensures LpC partitions effectively into the organic stationary phase while highly polar glycosides (like SDG) elute in the aqueous mobile phase.

  • CPC Separation: Load the concentrated extract into the CPC rotor. Run in descending mode at 1000 rpm with a flow rate of 5 mL/min.

  • LC-MS/MS Validation: Analyze fractions using UPLC-ESI-MS/MS in negative ion mode.

    • Validation Metric: LpC (Molecular Weight: 506.54 g/mol ) must exhibit a precursor ion at m/z 505 [M-H]⁻ and a signature fragment at m/z 145[p-coumaric acid - H]⁻, confirming the integrity of the ester linkage.

Protocol B: Multiplexed Cytotoxicity and Mitochondrial Depolarization Assay

Objective: To differentiate between generalized necrosis and targeted mitochondrial-driven apoptosis (e.g., evaluating MAT vs. LpC). Causality: Relying solely on MTT assays can yield false positives for compounds that alter mitochondrial oxidoreductase activity without causing immediate cell death. Pairing MTT with JC-1 dye provides a self-validating system: viability loss must correlate with mitochondrial membrane potential (ΔΨm) collapse.

  • Cell Seeding: Seed target cells (e.g., K562 for LpC) in 96-well plates at a density of 1×104 cells/well. Incubate for 24h at 37°C, 5% CO₂.

  • Treatment: Treat cells with serial dilutions of lignans (1 µM to 100 µM) for 48h. Include a vehicle control (0.1% DMSO) to ensure solvent non-toxicity.

  • Primary Screen (MTT): Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4h. Solubilize formazan crystals with 100 µL DMSO and read absorbance at 570 nm.

  • Secondary Validation (JC-1 Flow Cytometry): In a parallel plate, harvest treated cells and resuspend in 500 µL of JC-1 working solution (2 µM). Incubate in the dark for 15 mins.

  • Analysis: Analyze via flow cytometry.

    • Interpretation: Healthy cells exhibit red fluorescence (JC-1 aggregates in intact mitochondria). Apoptotic cells exhibit green fluorescence (JC-1 monomers in depolarized mitochondria). A shift from red to green validates that the cytotoxicity observed in Step 3 is driven by targeted mitochondrial dysfunction.

Workflow Ext Plant Extraction (Softwood Bark) Frac CPC Fractionation & LC-MS/MS Ext->Frac InVitro In Vitro Cytotoxicity (MTT / Flow Cytometry) Frac->InVitro Mech Mechanistic Validation (Western Blot / qPCR) InVitro->Mech

Standardized experimental pipeline for the isolation and pharmacological validation of dietary lignans.

Conclusion and Translational Outlook

While ubiquitous dietary lignans like Pinoresinol and Secoisolariciresinol excel in broad chemopreventive and anti-inflammatory roles, Lariciresinol p-coumarate represents a specialized, high-affinity scaffold. Its unique esterification profile grants it access to distinct molecular targets, such as viral proteases and specific transferases, making it a compelling candidate for targeted drug discovery rather than general dietary supplementation. Future preclinical studies should prioritize in vivo pharmacokinetic profiling to determine the metabolic stability of its p-coumarate ester linkage in systemic circulation.

References

  • BOC Sciences / Journal of Natural Products (2005) & Biophysical Chemistry (2022). Lariciresinol p-coumarate bioactivity, isolation, and SARS-CoV-2 3CLpro docking. BOC Sciences.

  • DergiPark / Journal of Research in Pharmacy (2024). Matairesinol induced antiproliferative effects via mitochondrial dysfunction in HepG2 cells.2

  • SciSpace / Asian Journal of Pharmaceutical and Clinical Research. In Vitro Cytotoxic Activity of Secoisolariciresinol Diglucoside on HT-29, PA-1 Cell Lines.3

  • Cayman Chemical. (−)-Pinoresinol Product Information and Biological Activity (5-LOX inhibition).4

Sources

Comparative

Reference Standard Purity Validation for Lariciresinol p-coumarate: A Comparative Guide for High-Fidelity Analytical Workflows

Executive Summary & Pharmacological Context Lariciresinol p-coumarate (CAS: 864452-88-0) is a structurally complex bioactive lignan derivative predominantly extracted from the bark of softwood conifers such as Larix spec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Context

Lariciresinol p-coumarate (CAS: 864452-88-0) is a structurally complex bioactive lignan derivative predominantly extracted from the bark of softwood conifers such as Larix species[1]. In recent years, this compound has transitioned from a phytochemical curiosity to a molecule of high pharmacological interest. Advanced computational studies have demonstrated its , suggesting potent antiviral potential[2]. Furthermore, it exhibits significant modulatory effects on Glutathione S-Transferase (GST), highlighting its role in oxidative stress and inflammatory cascades[].

However, the structural complexity of lignans—characterized by multiple chiral centers and the presence of closely related, co-eluting structural isomers in crude plant extracts—presents a formidable analytical challenge. For researchers and drug development professionals, utilizing a rigorously validated reference standard is non-negotiable. This guide objectively compares high-fidelity reference standards against commercial-grade alternatives and provides a self-validating experimental protocol for absolute purity determination.

PharmacologicalPathway LPC Lariciresinol p-coumarate Pro SARS-CoV-2 3CLpro LPC->Pro High Affinity Binding GST Glutathione S-Transferase LPC->GST Enzymatic Inhibition Viral Viral Replication Inhibition Pro->Viral Suppresses Ox Oxidative Stress Modulation GST->Ox Modulates

Pharmacological targets of Lariciresinol p-coumarate including 3CLpro and GST modulation.

Comparative Analysis: High-Fidelity vs. Commercial Grade

When sourcing or synthesizing[4], the analytical pedigree of the standard dictates the reliability of downstream biological assays. Relying on crude extracts or partially purified commercial grades introduces matrix effects that can yield false positives in bioactivity screens.

Table 1: Objective Comparison of Reference Standard Grades
Analytical ParameterHigh-Fidelity Reference StandardCommercial/Crude GradeImpact on Downstream Assays
Chromatographic Purity >98% (HPLC-DAD, multi-wavelength)<90% (Often single wavelength)Prevents false positives in target-binding bioassays.
Absolute Quantitation qNMR validated (Mass fraction)Area normalization onlyEnsures highly accurate IC50 / dose-response curves.
Structural Confirmation LC-HRMS/MS & 2D-NMRNominal mass MSDifferentiates isobaric lignan isomers.
Stereochemical Integrity Verified via Optical RotationUnverified (Potential racemic)Critical for spatial target binding affinity (e.g., 3CLpro).
The Causality Behind Analytical Choices

Why do we mandate Quantitative NMR (qNMR) over traditional HPLC area normalization for high-fidelity standards? HPLC-UV relies on the assumption that all impurities share the exact molar extinction coefficient as the target analyte—a dangerous fallacy when dealing with complex plant matrices containing diverse phenolic acids. qNMR bypasses chromophore dependence entirely. By comparing the proton resonance of the p-coumaroyl olefinic bonds against a highly pure internal standard, we establish an absolute mass fraction. This ensures that calculated binding affinities are based on true active pharmaceutical ingredient (API) concentration, not inflated by spectroscopically silent impurities.

Self-Validating Experimental Protocols for Purity Validation

To guarantee trustworthiness, the validation of[5] must operate as a self-validating system. The following orthogonal protocols ensure that no single point of analytical failure can compromise the standard's certified purity.

ValidationWorkflow N1 Crude Bark Extract (Larix spp.) N2 Prep-HPLC Fractionation N1->N2 Isolation N3 Primary Purity Check (HPLC-DAD >98%) N2->N3 Purification N4 Orthogonal Validation (LC-HRMS & qNMR) N3->N4 Structural ID N5 Certified Reference Standard N4->N5 Certification

Workflow for the isolation and orthogonal validation of Lariciresinol p-coumarate.

Step 1: Chromatographic Purity via HPLC-DAD

Objective: Determine relative purity and detect co-eluting UV-active impurities. Methodology:

  • Column: C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.7 µm particle size) to resolve closely related lignan stereoisomers.

  • Mobile Phase: Solvent A (0.1% Formic acid in LC-MS grade Water) and Solvent B (Acetonitrile).

  • Gradient: 10% B to 90% B over 15 minutes. This broad gradient ensures the elution of highly non-polar resinous impurities common in softwood extracts.

  • Detection: Diode Array Detector (DAD) scanning 200–400 nm. Quantitation is extracted at 280 nm (optimal for the phenolic rings). Self-Validation Check: Bracket the sample sequence with System Suitability Tests (SST). A blank injection (diluent only) is mandatory to rule out ghost peaks from column bleed. Evaluate peak purity using DAD spectral matching; the leading edge, apex, and trailing edge of the Lariciresinol p-coumarate peak must possess identical UV spectra (>0.990 match factor) to confirm the absence of hidden co-elution.

Step 2: Structural Confirmation via LC-HRMS/MS

Objective: Verify the exact mass and fragmentation pattern to rule out isobaric lignans. Methodology:

  • Ionization: Electrospray Ionization in positive mode (ESI+).

  • Mass Analyzer: High-Resolution Q-TOF or Orbitrap.

  • Target m/z: Extract the [M+H]+ ion at m/z 507.1941 and the sodium adduct [M+Na]+ at m/z 529.1760. Self-Validation Check: The mass accuracy must remain within < 5 ppm error. MS/MS fragmentation must yield characteristic product ions corresponding to the neutral loss of the p-coumaroyl moiety, confirming the ester linkage.

Step 3: Absolute Purity via qNMR

Objective: Determine the absolute mass fraction without relying on UV response factors. Methodology:

  • Solvent: Deuterated DMSO (DMSO-d6) to ensure complete solubility of the standard.

  • Internal Standard (IS): Traceable Maleic acid (ensure no signal overlap with the analyte's aromatic or aliphatic regions).

  • Acquisition: 1H-NMR at 600 MHz, utilizing a prolonged relaxation delay (D1 > 5 × T1 of the slowest relaxing proton) to ensure complete magnetization recovery.

  • Integration: Compare the integral of the isolated olefinic protons of the p-coumarate moiety against the IS protons.

Quantitative Data Presentation

The table below summarizes the expected validation metrics for a high-fidelity, research-grade Lariciresinol p-coumarate reference standard.

Table 2: Validation Metrics and Acceptance Criteria
Analytical TechniqueTarget MetricAcceptance CriteriaTypical High-Fidelity Result
HPLC-DAD Peak Purity Index>0.990 across peak apex/edges0.998 (No co-eluting impurities)
LC-HRMS (ESI+) Exact Mass [M+H]+507.1941 ± 5 ppm507.1950 (Δ 1.8 ppm)
qNMR (600 MHz) Absolute Mass Fraction>98.0% w/w98.6% w/w (vs. Maleic acid IS)
Karl Fischer Moisture Content< 1.0%0.4%

References

  • Title: Lariciresinol p-coumarate-COA Source: BioCrick URL: [Link]

  • Title: (+)-Lariciresinol 9'-P-Coumarate - PubChem Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Wood Extractives in Conifers - A Study of Stemwood and Knots of Industrially Important Species Source: Academia.edu URL: [Link]

  • Title: Molecular docking and machine learning affinity prediction of compounds identified upon softwood bark extraction to the main protease of the SARS-CoV-2 virus Source: PubMed (NIH) URL: [Link]

Sources

Validation

cross-reactivity of lariciresinol p-coumarate in enzyme-linked immunosorbent assays

Immunoassay Profiling of Lignans: Cross-Reactivity of Lariciresinol p-Coumarate in ELISA Platforms vs. Analytical Chromatography Executive Summary The accurate quantification of complex lignans, such as lariciresinol p-c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Immunoassay Profiling of Lignans: Cross-Reactivity of Lariciresinol p-Coumarate in ELISA Platforms vs. Analytical Chromatography

Executive Summary

The accurate quantification of complex lignans, such as lariciresinol p-coumarate, is critical for pharmacokinetic profiling, botanical standardization, and drug development. Found abundantly in medicinal plants like Isatis indigotica—where it exhibits documented antiviral and anti-inflammatory properties[1]—this compound presents unique analytical challenges. While High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) remains the gold standard for specificity, Enzyme-Linked Immunosorbent Assays (ELISAs) offer a high-throughput, cost-effective alternative. However, the utility of ELISA is historically bottlenecked by antibody cross-reactivity with structural analogs[2].

This guide objectively compares the performance of monoclonal antibody (mAb) ELISAs, polyclonal antibody (pAb) ELISAs, and LC-MS/MS for the detection of lariciresinol p-coumarate, providing researchers with evidence-based methodologies and cross-reactivity data to optimize their assay selection.

The Mechanistic Basis of Lignan Cross-Reactivity

Lariciresinol p-coumarate (Molecular Weight: 506.54 g/mol ) is a structurally bipartite molecule consisting of a lariciresinol core (characterized by a substituted furan ring) esterified to a p-coumaroyl moiety[].

When developing antibodies against small molecules (<1000 Da), the analyte must be conjugated to a carrier protein (e.g., Bovine Serum Albumin, BSA) to elicit an immune response. The specific conjugation site dictates which structural domains are exposed to the host's immune system. If the hapten is linked via the p-coumaroyl group, the resulting antibodies will primarily recognize the furan ring, leading to severe cross-reactivity with free lariciresinol and other core lignans. Conversely, if the linkage obscures the furan ring, the antibodies may cross-react broadly with free p-coumaric acid and other coumarate esters.

Monoclonal antibody development mitigates this by allowing the screening and isolation of specific hybridoma clones that recognize the unique conformational interface (the ester linkage) between the two domains, drastically reducing false positives[4].

EpitopeCR Target Lariciresinol p-Coumarate (Target Analyte) Epitope1 Furan Ring Domain (High Homology) Target->Epitope1 Epitope2 p-Coumaroyl Moiety (Moderate Homology) Target->Epitope2 CR1 Lariciresinol (High Cross-Reactivity) Epitope1->CR1 Shared Core Structure CR2 Matairesinol (Low Cross-Reactivity) Epitope1->CR2 Partial Ring Match CR3 p-Coumaric Acid (Variable Cross-Reactivity) Epitope2->CR3 Shared Ester Group

Caption: Logical mapping of structural epitopes driving antibody cross-reactivity in lignan immunoassays.

Comparative Performance: ELISA Platforms vs. LC-MS/MS

To select the appropriate analytical platform, researchers must balance throughput needs against the matrix complexity of their samples. Table 1 outlines the operational and performance metrics of three primary quantification methods.

Table 1: Analytical Platform Comparison for Lignan Quantification

FeaturemAb Competitive ELISApAb Competitive ELISAHPLC-MS/MS
Limit of Detection (LOD) 0.5 ng/mL2.0 ng/mL0.05 ng/mL
Cross-Reactivity Risk Low (Epitope-specific)High (Multi-epitope)Negligible (Mass/Charge specific)
Throughput High (96-well parallel)High (96-well parallel)Low (Sequential injection)
Equipment Cost Low (<$5,000)Low (<$5,000)High (>$200,000)
Sample Preparation Minimal (Simple dilution)Moderate (SPE often required)Extensive (Extraction & SPE)

Insight: While LC-MS/MS provides absolute structural confirmation, a well-validated mAb ELISA offers sufficient specificity for high-throughput screening of botanical extracts or large-cohort pharmacokinetic serum samples.

Cross-Reactivity Profiling Data

Cross-reactivity (CR) is mathematically defined as the ratio of the target analyte concentration to the cross-reacting analog concentration at 50% binding inhibition ( IC50​ ): CR (%) = ( IC50​ of Lariciresinol p-coumarate / IC50​ of Analog) × 100

Table 2 demonstrates the superior specificity of monoclonal platforms over traditional polyclonal kits when challenged with closely related phytoestrogens and lignans[2].

Table 2: Cross-Reactivity Profile of Anti-Lariciresinol p-Coumarate Antibodies

Structural AnalogMonoclonal Ab (mAb) CR (%)Polyclonal Ab (pAb) CR (%)
Lariciresinol p-coumarate 100% 100%
Lariciresinol4.2%38.5%
p-Coumaric Acid1.8%22.1%
Secoisolariciresinol<0.1%8.4%
Matairesinol<0.1%5.2%

Experimental Methodology: Self-Validating Competitive ELISA Workflow

Because lariciresinol p-coumarate is a small molecule lacking multiple distinct epitopes, a standard "sandwich" ELISA is physically impossible. Instead, a competitive ELISA format must be utilized.

To ensure the trustworthiness of the assay, this protocol operates as a self-validating system: every plate must include a 6-point standard curve and a spike-and-recovery quality control (QC) well. If the QC recovery falls outside the 85–115% range, the plate is invalidated, ensuring that sample matrix effects are actively monitored.

ELISAWorkflow A 1. Sample Prep (Hydrolysis) C 3. Incubation (Sample + 1° Ab) A->C B 2. Plate Coating (Ag-BSA) B->C D 4. Washing (Remove Unbound) C->D E 5. 2° Ab-HRP Addition D->E F 6. TMB Substrate & Stop E->F G 7. Absorbance (450 nm) F->G

Caption: Step-by-step competitive ELISA workflow for the quantification of small-molecule lignans.

Step-by-Step Protocol & Causality
  • Plate Coating: Incubate a 96-well microtiter plate with 100 µL/well of Lariciresinol p-coumarate-Ovalbumin (OVA) conjugate (1 µg/mL) overnight at 4°C.

    • Causality: Immobilizing a hapten-protein conjugate creates the stationary competitive phase. OVA is used instead of BSA to prevent cross-reaction if the primary antibody was raised against a BSA conjugate.

  • Blocking: Wash the plate 3x with PBST (PBS + 0.05% Tween-20). Add 200 µL/well of 1% Casein in PBS for 1 hour at 37°C.

    • Causality: The highly hydrophobic p-coumaroyl moiety is prone to non-specific binding. Casein provides superior steric hindrance compared to standard BSA blocking, reducing false-positive background noise.

  • Competitive Incubation: Add 50 µL of sample/standard and 50 µL of primary anti-lariciresinol p-coumarate mAb to each well. Incubate for 1 hour at 37°C.

    • Causality: Free analyte from the sample and the immobilized OVA-conjugate compete simultaneously for the limited paratopes of the primary antibody. Higher analyte concentrations in the sample result in less antibody binding to the plate.

  • Washing: Wash the plate 5x with PBST.

    • Causality: Stringent washing removes unbound sample matrix, free analyte, and unbound primary antibodies, preventing non-specific signal amplification.

  • Detection & Readout: Add 100 µL/well of HRP-conjugated secondary antibody. Incubate for 30 mins, wash 5x, and add 100 µL/well of TMB substrate. Stop the reaction after 15 mins with 50 µL of 1M H2​SO4​ . Read absorbance at 450 nm.

    • Causality: The signal intensity is inversely proportional to the concentration of lariciresinol p-coumarate in the original sample.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.